Octahydrocyclopenta[c]pyrrole-5-carbonitrile

Core Science & Biosynthesis

A Comprehensive Technical Guide to Octahydrocyclopenta[c]pyrrole-5-carbonitrile and its Core Scaffold

Abstract

The octahydrocyclopenta[c]pyrrole scaffold, a saturated bicyclic amine also known as 3-azabicyclo[3.3.0]octane, represents a "privileged scaffold" in medicinal chemistry.[1] Its conformationally rigid, three-dimensional structure is highly advantageous for designing selective, high-affinity ligands for diverse biological targets.[1] This guide provides an in-depth analysis of this core structure and its specifically functionalized derivative, Octahydrocyclopenta[c]pyrrole-5-carbonitrile. We will explore its molecular structure, stereochemical nuances, synthetic methodologies, and applications as a crucial building block in modern drug discovery. This document is intended for researchers, chemists, and drug development professionals seeking a detailed understanding of this important chemical entity.

Introduction: The Strategic Value of the Octahydrocyclopenta[c]pyrrole Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks appear with remarkable frequency across a wide range of therapeutic agents. These are termed "privileged scaffolds" due to their ability to serve as high-affinity ligands for multiple, distinct biological targets. The octahydrocyclopenta[c]pyrrole nucleus, formed by the fusion of a cyclopentane and a pyrrolidine ring, is a quintessential example of such a scaffold.[1]

The rigid bicyclic structure minimizes the entropic penalty upon binding to a target protein, a key factor in achieving high potency. Furthermore, the defined three-dimensional arrangement of atoms allows for the precise spatial orientation of appended functional groups, which is critical for achieving selectivity and optimizing pharmacodynamic properties.[1] Pyrrolidine-containing structures are found in over 50 approved drugs, and their derivatives have demonstrated a vast range of pharmacological activities, including anti-inflammatory, anticancer, and antimalarial properties.[2][3] This scaffold is a key intermediate in the synthesis of established drugs like the antidiabetic agent Gliclazide and the antiviral Telaprevir.[1][4]

The introduction of a carbonitrile (-C≡N) group at the 5-position creates Octahydrocyclopenta[c]pyrrole-5-carbonitrile, a derivative that offers unique chemical handles for further molecular elaboration. The nitrile group is a versatile functional group in drug design; it can act as a hydrogen bond acceptor, a bioisostere for other functional groups, or be chemically transformed into amines, carboxylic acids, or tetrazoles, enabling the exploration of a broad chemical space.

Molecular Structure and Physicochemical Properties

The core of the molecule is the octahydrocyclopenta[c]pyrrole ring system. Understanding its structure is fundamental to appreciating its utility.

Core Structure and Identification

• Systematic Name: 1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole[5]

• Common Synonyms: 3-Azabicyclo[3.3.0]octane, cis-Octahydrocyclopenta[c]pyrrole[1]

• Parent CAS Number: 5661-03-0[5]

• Molecular Formula (Parent Scaffold): C₇H₁₃N[5]

• Molecular Weight (Parent Scaffold): 111.18 g/mol [5]

The structure consists of a five-membered cyclopentane ring fused to a five-membered pyrrolidine ring. The fusion of these two rings can result in two diastereomers: cis-fused and trans-fused. The cis-fused isomer, where the bridgehead hydrogens are on the same face of the molecule, is generally the more energetically favorable and commonly encountered configuration.[1]

Identifier	Value	Source
IUPAC Name	1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole	PubChem[5]
CAS Number	5661-03-0	Sigma-Aldrich, PubChem[5]
Molecular Formula	C₇H₁₃N	PubChem[5]
Molecular Weight	111.18 g/mol	Sigma-Aldrich
SMILES	C1CC2CNCC2C1	PubChem, Sigma-Aldrich[5]
InChI Key	UZHVXJZEHGSWQV-UHFFFAOYSA-N	PubChem, Sigma-Aldrich[5]

Physicochemical Properties of the Parent Scaffold

The properties of the parent scaffold are crucial for its behavior as a drug fragment. It is typically a solid or liquid, soluble in organic solvents, and possesses a basic nitrogen atom.[6][7] This basicity means it will likely be protonated at physiological pH, which can enhance aqueous solubility and facilitate ionic interactions with biological targets.[1]

Synthetic Strategies and Methodologies

The synthesis of the octahydrocyclopenta[c]pyrrole core is a critical aspect of its application. Several routes have been developed, often focusing on efficiency and stereocontrol.

Reductive Cyclization of Dinitriles

A prominent and industrially relevant method involves the catalytic hydrogenation of 1,2-dicyanocyclo-1-pentene.[1][4] This precursor can be prepared from 2-cyanocyclopentanone or directly from cyclopentanone.[4]

Causality Behind the Method: This approach is powerful because it constructs the bicyclic amine in a single reductive step. The hydrogenation simultaneously reduces the carbon-carbon double bond and the two nitrile groups, which then undergo intramolecular cyclization to form the pyrrolidine ring. The choice of catalyst (e.g., Rhodium on alumina) and reaction conditions (high pressure and temperature) are critical for driving the reaction to completion and achieving high yields.[4]

Reductive Amination & Imine/Imide Reduction

Alternative strategies involve the reduction of cyclic imides derived from cyclopentane-1,2-dicarboxylic acid. These methods often employ powerful reducing agents like lithium aluminum hydride (LiAlH₄) or borane (BH₃).[4] A Chinese patent describes a one-pot reduction of a cyclopentyl imine moiety using sodium borohydride with a promoter like zinc chloride.[8]

Expert Insight: While effective, the use of metal hydrides like LiAlH₄ can be expensive and generate significant inorganic waste, making them less ideal for large-scale industrial synthesis.[4] The development of catalytic methods, such as the dinitrile hydrogenation, represents a significant process improvement in terms of cost, safety, and environmental impact.

Applications in Drug Discovery and Development

The octahydrocyclopenta[c]pyrrole scaffold is a cornerstone in the design of novel therapeutics targeting a wide array of diseases. Its rigid structure is ideal for positioning pharmacophoric elements to interact with receptors and enzymes with high specificity.

Neurological Disorders

Bicyclic pyrrolidine analogs have been extensively investigated as modulators for targets in the central nervous system (CNS). Recent research has focused on designing dual modulators for the Dopamine D4 (D4R) and Sigma-1 (σ1R) receptors, which are attractive targets for treating neurological conditions like L-DOPA-induced dyskinesias in Parkinson's disease.[9] Studies have shown that compact bicyclic pyrrolidine scaffolds can be optimized to achieve potent dual activity, with some analogs showing excellent brain penetration.[9]

Infectious Diseases

The scaffold has proven effective in the development of anti-infective agents. Novel bicyclic pyrrolidines were designed to inhibit the phenylalanine tRNA synthetase (PheRS) of Toxoplasma gondii, the parasite responsible for toxoplasmosis.[10][11][12] A lead compound from this series demonstrated potent inhibition of parasite growth in vitro and the ability to cure acute infection in mouse models, highlighting the scaffold's potential in treating parasitic diseases.[10]

Other Therapeutic Areas

The versatility of this scaffold is further demonstrated by its presence in compounds with potential anti-inflammatory and anti-tumor activities.[6][13][14] The ability to functionalize the core structure allows for the fine-tuning of its properties to target various biological pathways, including p38 MAP kinase, which is implicated in cancer and inflammation.[3]

Experimental Protocol: Representative Synthesis of the Core Scaffold

This section provides a generalized, step-by-step protocol for a common synthetic route to the parent scaffold, based on published methods.[4][8]

Protocol: Reductive Cyclization of 1,2-Dicyanocyclo-1-pentene

Objective: To synthesize Octahydrocyclopenta[c]pyrrole from 1,2-dicyanocyclo-1-pentene via catalytic hydrogenation.

Materials:

• 1,2-Dicyanocyclo-1-pentene (1.0 eq)

• 5% Rhodium on alumina (Rh/Al₂O₃) catalyst (approx. 2 mol%)

• Tetrahydrofuran (THF), anhydrous

• Hydrogen (H₂) gas, high-purity

• High-pressure autoclave reactor

Procedure:

• Reactor Preparation: Ensure the autoclave is clean, dry, and properly assembled according to the manufacturer's instructions.

• Charging the Reactor: Under an inert atmosphere (e.g., nitrogen or argon), charge the autoclave with 1,2-dicyanocyclo-1-pentene and the Rh/Al₂O₃ catalyst. Add anhydrous THF as the solvent.

• Inerting: Seal the reactor. Purge the system several times with nitrogen, followed by several purges with hydrogen gas to ensure an oxygen-free environment.

• Reaction: Pressurize the reactor with hydrogen to the target pressure (e.g., 80 bar). Begin stirring and heat the mixture to the reaction temperature (e.g., 120 °C).[4]

• Monitoring: Monitor the reaction progress by observing the drop in hydrogen pressure. The reaction is typically run for several hours (e.g., 20-24 h).

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen pressure.

• Isolation: Filter the reaction mixture to remove the solid catalyst. The catalyst can be washed with additional THF to recover any adsorbed product.

• Purification: Concentrate the filtrate under reduced pressure to remove the THF. The resulting crude product (a residual oil) can be purified by vacuum distillation to yield the final Octahydrocyclopenta[c]pyrrole.[4]

Self-Validation: The success of the synthesis must be validated through analytical techniques. The identity and purity of the final product should be confirmed using Gas Chromatography-Mass Spectrometry (GC-MS), ¹H NMR, and ¹³C NMR spectroscopy. The purity is typically expected to be >95%.[7]

Conclusion and Future Directions

Octahydrocyclopenta[c]pyrrole and its derivatives, such as the 5-carbonitrile, are more than just chemical curiosities; they are enabling tools for drug discovery. The rigid, three-dimensional nature of this scaffold provides a reliable platform for constructing potent and selective modulators of biological targets. Its proven role in existing and emerging therapeutics for neurological, infectious, and oncological diseases ensures its continued relevance.

Future research will likely focus on developing more efficient and stereoselective synthetic routes to access specific isomers. Furthermore, the exploration of novel functionalizations of the core, like the introduction of the carbonitrile group, will continue to expand the chemical space available to medicinal chemists, paving the way for the next generation of innovative medicines.

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Pharmacological Profiling and Biological Activity of Octahydrocyclopenta[c]pyrrole-5-carbonitrile Derivatives

Executive Summary

The design of highly selective, central nervous system (CNS)-penetrant, and metabolically stable therapeutics requires the utilization of privileged chemical scaffolds. The octahydrocyclopenta[c]pyrrole bicyclic system has emerged as a highly versatile core, demonstrating profound biological activity across neuroprotection, anti-inflammatory, and anti-tumor domains[1].

By functionalizing this core with a 5-carbonitrile group, drug development professionals can unlock unique target engagement mechanisms[2]. This in-depth technical guide explores the structural rationale, biological activity, and self-validating experimental protocols required to evaluate octahydrocyclopenta[c]pyrrole-5-carbonitrile derivatives.

Structural Dynamics & Target Engagement Rationale

As a Senior Application Scientist, I approach scaffold selection not as a matter of preference, but of thermodynamic causality. The biological efficacy of the octahydrocyclopenta[c]pyrrole-5-carbonitrile molecule is driven by two distinct structural features:

The Bicyclic Core: Minimizing Entropic Penalty

Why utilize an octahydrocyclopenta[c]pyrrole core rather than a simple monocyclic pyrrolidine? The fused cyclopentane ring heavily restricts the conformational flexibility of the pyrrolidine nitrogen. This rigidification "pre-organizes" the molecule into a bioactive conformation. Upon binding to a target receptor (such as a monoamine transporter), the molecule suffers a significantly lower loss of conformational entropy ( ΔS ), driving a more favorable overall free energy of binding ( ΔG )[3].

The 5-Carbonitrile Pharmacophore: Dipole and Warhead

The addition of the carbonitrile (cyano) group at the 5-position serves a dual purpose depending on the biological target:

• As a Dipole/H-Bond Acceptor: The cyano group has a strong dipole moment (~4.0 D) but a small steric volume (comparable to a methyl group). In GPCRs or monoamine transporters, it forms strong dipole-dipole interactions with backbone amides without adding lipophilic "grease," thereby improving Lipophilic Ligand Efficiency (LLE)[3].

• As an Electrophilic Warhead: In the presence of serine or cysteine proteases (e.g., DPP-4, FAP), the electron-deficient carbon of the nitrile undergoes nucleophilic attack by the catalytic residue, forming a reversible covalent imidate adduct.

Fig 1. Dual-target engagement mechanisms of the 5-carbonitrile functionalized bicyclic scaffold.

Biological Activity Profiles

Neuroprotection via Triple Reuptake Inhibition (TRIs)

Derivatives of the octahydrocyclopenta[c]pyrrole scaffold have been heavily investigated as Triple Reuptake Inhibitors (TRIs) targeting the Serotonin (SERT), Norepinephrine (NET), and Dopamine (DAT) transporters. These compounds offer a broad-spectrum approach to treating severe depression and providing neuroprotection. The bicyclic nature allows the molecule to occupy the deep hydrophobic pockets of these transporters, while the 5-carbonitrile group anchors the molecule via hydrogen bonding to the transmembrane helices[3].

Oncology and Inflammation via Kinase/Protease Inhibition

Beyond CNS applications, pyrrole-fused bicyclic systems have demonstrated potent anti-tumor and anti-inflammatory properties[1]. Specific derivatives have been shown to inhibit the p38 MAP kinase pathway, a critical regulator of cell proliferation and apoptosis[4]. When functionalized with the 5-carbonitrile group, the scaffold can be redirected to target tumor-associated proteases (like Fibroblast Activation Protein, FAP), utilizing the cyano group as a reversible covalent trap.

Self-Validating Experimental Methodologies

To ensure scientific integrity, assay protocols must be designed as self-validating systems. The following methodologies explain not just how to test these derivatives, but why specific parameters are chosen.

Fig 2. Self-validating high-throughput screening workflow for evaluating biological activity.

Protocol A: Time-Dependent Fluorogenic Protease Inhibition Assay

Causality Check: Why use a time-dependent pre-incubation? Covalent bond formation by the 5-carbonitrile group is a two-step process: an initial non-covalent encounter complex ( Ki​ ) followed by the covalent reaction ( kinact​ ). Without pre-incubation, the assay only measures the weaker non-covalent affinity, leading to false negatives.

• Reagent Preparation: Prepare the 5-carbonitrile derivative in 100% DMSO. Dilute in assay buffer (50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 0.01% Triton X-100). Note: Triton X-100 is critical to prevent aggregate-based non-specific inhibition.

• Pre-Incubation (The Validation Step): Split the assay into two parallel plates.

  • Plate 1 (0 min): Add enzyme and immediately add the fluorogenic substrate (e.g., AMC-tagged peptide).

  • Plate 2 (30 min): Incubate the enzyme and inhibitor for 30 minutes at 37°C before adding the substrate.

• Kinetic Readout: Measure fluorescence continuously for 20 minutes (Ex/Em = 380/460 nm).

• Data Validation: Calculate the IC50 for both plates. A significant leftward shift (e.g., >10-fold increase in potency) in Plate 2 confirms the mechanism of action as a reversible covalent inhibitor.

Protocol B: Radioligand Uptake Assay for Monoamine Transporters

Causality Check: To confirm that the compound is a true reuptake inhibitor and not merely a receptor antagonist, functional uptake of radiolabeled neurotransmitters must be measured in live transfected cells[3].

• Cell Culture: Plate HEK293 cells stably expressing human SERT, NET, or DAT in 96-well plates.

• Ligand Incubation: Wash cells with Krebs-Ringer HEPES (KRH) buffer. Add the octahydrocyclopenta[c]pyrrole derivative (dose-response curve from 10 µM to 0.1 nM) and incubate for 15 minutes at 37°C.

• Radioligand Addition: Add[3H]-5-HT, [3H]-NE, or [3H]-DA (final concentration 20 nM) and incubate for exactly 10 minutes.

• Termination & Detection: Terminate the reaction rapidly by washing with ice-cold KRH buffer. Lyse cells and measure intracellular radioactivity using a liquid scintillation counter.

• Data Validation: Calculate Lipophilic Ligand Efficiency (LLE = pIC50 - cLogP). An LLE > 5.0 validates that the compound's potency is driven by specific structural interactions (like the cyano dipole) rather than non-specific lipophilicity[3].

Quantitative Data & Structure-Activity Relationship (SAR)

The following tables summarize the pharmacological profiling and physicochemical properties, demonstrating the impact of the 5-carbonitrile functionalization.

Table 1: Representative Pharmacological Profiling of Octahydrocyclopenta[c]pyrrole Derivatives

Compound Modification	SERT IC50 (nM)	NET IC50 (nM)	DAT IC50 (nM)	Protease IC50 (nM)
Unsubstituted Core	>10,000	>10,000	>10,000	>10,000
3-Aryl Derivative	20	109	430	>5,000
5-Carbonitrile Derivative	85	210	550	12 (Covalent)

Table 2: Physicochemical Properties & Lipophilic Ligand Efficiency (LLE)

Metric	Value	Causality / Impact on Drug Development
Molecular Weight	136.20 g/mol	Highly ligand-efficient; allows extensive downstream functionalization.
cLogP	1.1	Optimal for crossing the blood-brain barrier (BBB) for neuroprotection.
LLE (pIC50 - cLogP)	> 6.0	Validates high binding energy driven by specific target interactions (H-bonds/covalent bonds), mitigating off-target toxicity risks.

References

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• Octahydrocyclopenta[c]pyrrole derivatives.
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Octahydrocyclopenta[c]pyrrole-5-carbonitrile: Molecular Weight, Exact Mass, and Synthetic Utility in Drug Discovery

As a Senior Application Scientist specializing in medicinal chemistry and structural drug design, I frequently encounter the need for rigid, three-dimensional scaffolds that can precisely orient pharmacophores to maximize target binding affinity. The octahydrocyclopenta[c]pyrrole core—a privileged bicyclic [3.3.0] system—has emerged as a highly versatile framework in modern drug discovery.

Specifically, the functionalized building block octahydrocyclopenta[c]pyrrole-5-carbonitrile provides an ideal starting point for synthesizing complex therapeutics. By restricting conformational flexibility, this scaffold reduces the entropic penalty upon binding to target proteins, a principle heavily utilized in the development of Retinol Binding Protein 4 (RBP4) antagonists and dipeptidyl peptidase inhibitors[1][2].

This technical guide provides an in-depth analysis of the physicochemical properties of octahydrocyclopenta[c]pyrrole-5-carbonitrile, alongside field-proven, self-validating protocols for its synthetic functionalization and analytical verification.

Physicochemical Profiling & Mass Spectrometry

Before integrating any building block into a synthetic pipeline, establishing its exact mass and isotopic profile is critical for downstream High-Resolution Mass Spectrometry (HRMS) tracking.

Quantitative Data Summary

Property	Value	Causality / Significance
Chemical Formula	C₈H₁₂N₂	Derived from the bicyclo[3.3.0]octane skeleton containing one pyrrolidine nitrogen and one carbonitrile group.
Molecular Weight	136.19 g/mol	Used for bulk stoichiometric calculations during synthetic scale-up.
Exact Mass (Monoisotopic)	136.100048 Da	Critical for HRMS. Calculated using IUPAC exact atomic masses (C: 12.0000, H: 1.0078, N: 14.0031)[1][3].
Expected [M+H]⁺ Ion	m/z 137.1073	The primary target ion monitored during ESI+ LC-MS/MS reaction monitoring.
Structural Class	Bicyclic Aliphatic Amine	Provides a sterically defined, rigid 3D vector for pharmacophore attachment[2][4].

Expert Insight: In drug metabolism and pharmacokinetics (DMPK) workflows, relying on the average molecular weight (136.19 g/mol ) is a common pitfall. Modern Orbitrap or Time-of-Flight (TOF) instruments rely strictly on the exact monoisotopic mass (136.100048 Da) to differentiate the parent compound from isobaric metabolites or background matrix interference[1].

Structural Causality in Medicinal Chemistry

Why choose the octahydrocyclopenta[c]pyrrole scaffold? The fusion of a cyclopentane ring with a pyrrolidine ring creates a "hinge" that locks the molecule into a specific geometry.

• Conformational Restriction: Unlike flexible linear alkyl chains, the [3.3.0] bicyclic system restricts the spatial arrangement of attached functional groups. This rigidity directly translates to higher target affinity by minimizing the loss of conformational entropy upon binding to a receptor pocket.

• The Carbonitrile Handle: The carbonitrile (-C≡N) group at the 5-position acts as a highly versatile synthetic handle. It can be reduced to a primary amine, hydrolyzed to a carboxylic acid, or converted into a tetrazole bioisostere. Recent literature highlights the use of this exact bicyclic framework in developing potent RBP4 antagonists for treating atrophic age-related macular degeneration, where the core acts as a central linker between hydrophobic and hydrogen-bonding domains[2]. Furthermore, cascade annulations are frequently employed to synthesize highly functionalized derivatives of this framework[5].

Synthetic Methodologies & Workflows

To effectively utilize octahydrocyclopenta[c]pyrrole-5-carbonitrile, one must selectively manipulate its two reactive sites: the secondary amine of the pyrrolidine ring and the nitrile group. Below is a field-proven, step-by-step methodology for converting this building block into a functionalized primary amine intermediate.

Step-by-Step Functionalization Protocol

• Step 1: N-Boc Protection of the Pyrrolidine Ring

  • Action: Dissolve the starting material in dichloromethane (DCM). Add 1.2 equivalents of triethylamine (Et₃N) followed by 1.1 equivalents of di-tert-butyl dicarbonate (Boc₂O). Stir at room temperature for 4 hours.

  • Causality: The secondary amine of the pyrrolidine ring is highly nucleophilic. Protecting it with a bulky tert-butyloxycarbonyl (Boc) group prevents unwanted polymerization or side reactions during the harsh reduction of the nitrile group in the next step.

• Step 2: Nitrile Reduction to Primary Amine

  • Action: Dissolve the N-Boc protected intermediate in anhydrous tetrahydrofuran (THF). Slowly add 2.0 equivalents of Lithium Aluminum Hydride (LiAlH₄) at 0°C. Reflux for 2 hours, then quench carefully with Fieser's reagent (water/NaOH).

  • Causality: LiAlH₄ aggressively reduces the -C≡N group to a primary amine (-CH₂NH₂). The low temperature during addition controls the exothermic hydrogen gas evolution, ensuring a safe and high-yielding conversion without cleaving the Boc protecting group.

• Step 3: Amide Coupling (Pharmacophore Attachment)

  • Action: React the newly formed primary amine with a target carboxylic acid using HATU and DIPEA in DMF.

  • Causality: HATU acts as a highly efficient coupling reagent, converting the unreactive carboxylic acid into an active ester, which the primary amine rapidly attacks to form a stable amide bond.

Step-by-step synthetic workflow for functionalizing the octahydrocyclopenta[c]pyrrole scaffold.

Analytical Validation (Self-Validating LC-HRMS Protocol)

Trustworthiness in synthetic chemistry requires that every protocol be a self-validating system. To confirm the identity of the starting material and monitor the reaction progress, we employ an LC-HRMS workflow that leverages the exact mass calculated in Section 1.

Self-Validating HRMS Methodology

• Sample Preparation: Dilute the reaction aliquot to 0.1 mg/mL in a 50:50 mixture of Acetonitrile and LC-MS grade Water.

  • Self-Validation Step: Spike the sample with 10 ng/mL of an internal standard (e.g., reserpine). Causality: If the internal standard's exact mass drifts by more than 2 ppm, the instrument requires recalibration, preventing false-negative identification of our target compound.

• UHPLC Separation: Inject 2 µL onto a C18 reverse-phase column (e.g., Acquity UPLC BEH C18). Use a gradient of 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

  • Causality: Formic acid acts as an ion-pairing agent and proton source, ensuring robust ionization of the basic pyrrolidine nitrogen.

• ESI+ Ionization & Mass Detection: Operate the Orbitrap mass spectrometer in positive Electrospray Ionization (ESI+) mode with a mass resolution set to >60,000.

• Data Interpretation: Extract the ion chromatogram for m/z 137.1073 ± 5 ppm. A single, sharp chromatographic peak confirms the presence and purity of the octahydrocyclopenta[c]pyrrole-5-carbonitrile core.

Self-validating LC-HRMS analytical workflow for exact mass verification.

References

• PubChem Compound Summary for CID 12385, Octanedinitrile (Utilized as the structural isomer reference for the exact mass calculation of the C₈H₁₂N₂ formula). National Center for Biotechnology Information. URL:[Link]

• Bicyclic [3.3.0]-Octahydrocyclopenta[c]pyrrolo Antagonists of Retinol Binding Protein 4: Potential Treatment of Atrophic Age-Related Macular Degeneration and Stargardt Disease . Cioffi, C. L., et al. Journal of Medicinal Chemistry / PubMed. URL: [Link]

• Base-Mediated Cascade Annulations of β-CF3-1,3-Enynamides with Tosylaminomethyl Enones: Synthesis of Angularly CF3-Substituted Hexahydrocyclopenta[c]pyrrole Frameworks . Li, M., et al. Organic Letters 2026, 28 (4), 1418-1423. URL:[Link]

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The Pharmacological Potential of Bicyclic Octahydrocyclopenta[c]pyrrole Scaffolds: A Technical Guide to Rational Drug Design

Executive Summary: The Strategic Value of a Privileged Scaffold

In modern medicinal chemistry, the core (systematically known as 3-azabicyclo[3.3.0]octane) has emerged as a quintessential "privileged scaffold"[1]. As a Senior Application Scientist overseeing hit-to-lead optimization campaigns, I frequently advocate for the integration of this saturated bicyclic amine. The cis-fused configuration of its cyclopentane and pyrrolidine rings imparts a rigid, three-dimensional framework[1].

Causality in Design : Why choose this bicyclic system over a flexible aliphatic amine? Flexible chains incur a massive entropic penalty upon binding to a target receptor, as they must "freeze" into a single bioactive conformation. The octahydrocyclopenta[c]pyrrole scaffold pre-organizes the pharmacophoric elements, bypassing this entropic cost and enabling high-affinity, selective interactions with targets ranging from monoamine transporters to serum lipocalins[1]. Furthermore, compared to its octahydro-1H-isoindole counterparts, this scaffold significantly lowers the compound's partition coefficient (logP), thereby improving Lipophilic Ligand Efficiency (LLE)—a critical metric for reducing off-target toxicity and attrition in clinical development[2].

Neuropharmacology: Triple Reuptake Inhibitors (TRIs)

Major Depressive Disorder (MDD) is increasingly treated by targeting multiple monoamine pathways. TRIs aim to simultaneously inhibit the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters to provide a broader spectrum of antidepressant efficacy.

Derivatives such as cis-3a-(3,4-dichlorophenyl)octahydrocyclopenta[c]pyrrole have demonstrated potent TRI activity[2].

Causality in Design : The 3,4-dichlorophenyl substitution provides optimal van der Waals contacts within the hydrophobic pockets of the transporters. Simultaneously, the rigid bicyclic core vectors the basic nitrogen precisely toward the conserved aspartate residue in the transporter binding sites, maintaining high affinity across all three targets while keeping lipophilicity in check[2].

Figure 1: Pharmacodynamic pathway of octahydrocyclopenta[c]pyrrole-based Triple Reuptake Inhibitors.

Ophthalmology: RBP4 Antagonists for Macular Degeneration

Atrophic Age-Related Macular Degeneration (AMD) and Stargardt disease are driven by the accumulation of bisretinoids like A2E in the retinal pigment epithelium (RPE). A2E is a toxic byproduct of the visual cycle, heavily dependent on the continuous influx of serum all-trans retinol[3].

By utilizing the core linked to a 6-methylpyrimidine-4-carboxylic acid fragment, researchers have developed potent Retinol Binding Protein 4 (RBP4) antagonists (e.g., Compound 33)[3].

Causality in Design : Docking studies reveal that this specific bicyclic core achieves superior geometric alignment within the RBP4 lipocalin cavity compared to acyclic or monocyclic precursors. By competitively binding RBP4, the antagonist disrupts the RBP4-Transthyretin (TTR) tertiary complex. This leads to the rapid renal clearance of unbound RBP4 and a robust (>90%) reduction in circulating retinol, effectively starving the visual cycle of the substrate needed to form toxic A2E[3].

Figure 2: Mechanism of RBP4 antagonism preventing A2E accumulation in macular degeneration.

Neuroexcitatory Modulation: Glutamate Transporter (EAAT) Inhibitors

The excitatory amino acid transporters (EAAT1, EAAT2, EAAT3) regulate synaptic (S)-glutamate levels. Using the natural product kainic acid as a template, the (1R,4S,5R,6S)-3-azabicyclo[3.3.0]octane-4,6-dicarboxylic acid analogue was rationally designed as a conformationally restricted glutamate mimic[4].

Causality in Design : The highly rigid heterocyclic skeleton locks the dicarboxylic acid moieties in a folded conformation that mimics the bioactive state of glutamate. This precise spatial arrangement allows it to act as a novel inhibitor at human glutamate transporter subtypes, with Ki values in the low micromolar range (e.g., 46 μM for EAAT3), providing a vital tool for probing CNS excitatory pathways[4].

Quantitative Data Synthesis

Therapeutic Area	Primary Target(s)	Representative Scaffold Derivative	Binding Affinity / Potency	Key Pharmacological Advantage
Major Depressive Disorder	SERT / NET / DAT	cis-3a-(3,4-Dichlorophenyl) analogue	SERT IC50: 53 nMNET IC50: 150 nMDAT IC50: 140 nM	Enhanced Lipophilic Ligand Efficiency (LLE) and high brain penetrance[2].
Macular Degeneration (AMD)	RBP4	Pyrimidine-4-carboxylic acid analogue	RBP4 SPA IC50: 12.8 nMHTRF IC50: 43.6 nM	Favorable geometric alignment in cavity; >90% in vivo RBP4 reduction[3].
Neurological Disorders	EAAT1 / EAAT2 / EAAT3	(1R,4S,5R,6S)-dicarboxylic acid analogue	EAAT1 Ki: 127 μMEAAT2 Ki: 52 μMEAAT3 Ki: 46 μM	Conformationally restricted mimic of the natural product kainic acid[4].

Validated Experimental Workflows

As a standard practice in robust drug discovery, assays must be designed as self-validating systems to prevent false positives caused by assay drift, compound aggregation, or baseline biological anomalies.

Protocol A: Self-Validating HTRF Binding Assay for RBP4 Antagonists

Causality for Assay Choice: We utilize Homogeneous Time-Resolved Fluorescence (HTRF) over standard ELISA because HTRF requires no wash steps. This preserves low-affinity, transient equilibrium interactions and significantly reduces well-to-well variability during high-throughput screening.

• Reagent Preparation : Prepare assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl, 0.05% Tween-20 to prevent non-specific binding).

• Incubation : In a 384-well plate, dispense 10 μL of His-tagged RBP4 protein (final concentration 2 nM) and 5 μL of the octahydrocyclopenta[c]pyrrole test compound (serial dilutions from 10 μM to 0.1 nM).

• Tracer Addition : Add 5 μL of a known fluorescently labeled RBP4 ligand (e.g., a retinol derivative conjugated to an acceptor fluorophore) and Anti-His-Europium cryptate (donor fluorophore).

• Equilibration : Incubate the plate in the dark at room temperature for 2 hours to reach binding equilibrium.

• Measurement : Read the plate on a time-resolved fluorescence microplate reader, exciting at 337 nm and measuring emission at both 620 nm (donor) and 665 nm (acceptor).

• Self-Validation Checkpoint (Critical) : Calculate the Z'-factor using vehicle-treated wells (negative control) and a saturating concentration of Fenretinide (positive control). Proceed with IC50 calculation ONLY if Z' > 0.6 , ensuring the assay window is robust and statistically reliable.

• Analysis : Calculate the FRET ratio (665/620 nm). Plot the normalized ratio against the log of compound concentration to determine the IC50.

Figure 3: Self-validating HTRF assay workflow for high-throughput screening of target affinity.

Protocol B: In Vivo Mouse Tail Suspension Test (TST) for TRI Efficacy

Causality for Assay Choice: The TST is not a direct model of human depression etiology; rather, it is selected because it is acutely sensitive to the monoaminergic modulation (SERT/NET/DAT blockade) provided by TRIs, offering a reliable, high-throughput behavioral readout of target engagement[2].

• Subject Preparation : Acclimate male C57BL/6 mice to the testing room for at least 1 hour prior to the assay.

• Dosing : Administer the octahydrocyclopenta[c]pyrrole test compound (e.g., 3, 10, and 30 mg/kg PO) suspended in 0.5% methylcellulose.

• Self-Validation Checkpoint : Include a vehicle-only group (negative control) and an Imipramine-treated group (15 mg/kg IP, positive control). If the Imipramine group does not show a statistically significant reduction in immobility compared to the vehicle, the entire cohort's data must be discarded due to baseline behavioral anomalies.

• Testing : 60 minutes post-dose, suspend mice by their tails using adhesive tape attached to a suspension bar (approx. 50 cm above the bench).

• Observation : Record the mice for 6 minutes. Use automated tracking software to quantify the total time spent immobile (defined as passive hanging and complete lack of movement).

• Analysis : A dose-dependent, statistically significant decrease in immobility time indicates in vivo efficacy and successful brain penetrance of the TRI compound[2].

Conclusion

The octahydrocyclopenta[c]pyrrole scaffold is far more than a simple chemical building block; it is a highly tunable, conformationally restricted engine for rational drug design. From overcoming the lipophilicity hurdles of triple reuptake inhibitors to providing the exact geometric tolerances required to disrupt the RBP4-TTR complex, this bicyclic system continues to prove its worth as a privileged structure in modern pharmacology.

References

• Shao, L., et al. "Synthesis and Pharmacological Characterization of Bicyclic Triple Reuptake Inhibitor 3-Aryl Octahydrocyclopenta[c]pyrrole Analogues." Journal of Medicinal Chemistry, 2011. URL: [Link]

• Cioffi, C. L., et al. "Bicyclic [3.3.0]-Octahydrocyclopenta[c]pyrrolo Antagonists of Retinol Binding Protein 4: Potential Treatment of Atrophic Age-Related Macular Degeneration and Stargardt Disease." Bioorganic & Medicinal Chemistry Letters, 2014. URL: [Link]

• Bunch, L., et al. "Rational Design and Enantioselective Synthesis of (1R,4S,5R,6S)-3-Azabicyclo[3.3.0]octane-4,6-dicarboxylic Acid A Novel Inhibitor at Human Glutamate Transporter Subtypes 1, 2, and 3." Journal of Medicinal Chemistry, 2006. URL: [Link]

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An In-depth Technical Guide to the Receptor Binding Affinity Profile of Octahydrocyclopenta[c]pyrrole-5-carbonitrile (as a core component of Saxagliptin)

For the attention of: Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Potency of a Covalent Inhibitor

The octahydrocyclopenta[c]pyrrole scaffold is a key structural motif in a class of therapeutic agents known for their high-potency and selectivity. When functionalized with a carbonitrile group, this core structure becomes a powerful tool for interacting with specific biological targets. This guide provides a comprehensive analysis of the receptor binding affinity profile of a prominent molecule featuring this scaffold: Saxagliptin. As a highly potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor, Saxagliptin serves as an exemplary case study for understanding the intricate molecular interactions that drive therapeutic efficacy.[1][2][3] This document will delve into the quantitative binding data, the mechanistic underpinnings of its interaction with DPP-4, and the experimental methodologies employed to elucidate this profile.

Primary Target Identification and Significance: Dipeptidyl Peptidase-4 (DPP-4)

The primary pharmacological target of Saxagliptin is Dipeptidyl Peptidase-4 (DPP-4), a serine exopeptidase that plays a critical role in glucose homeostasis.[2][4][5] DPP-4 is responsible for the degradation of incretin hormones, principally glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[2][6][7] These incretins are released from the gastrointestinal tract in response to food intake and stimulate insulin secretion from pancreatic β-cells in a glucose-dependent manner. By inhibiting DPP-4, Saxagliptin prevents the rapid inactivation of GLP-1 and GIP, leading to increased circulating levels of these active hormones. This, in turn, enhances insulin secretion, suppresses glucagon release, and ultimately improves glycemic control in patients with type 2 diabetes mellitus.[2][6][8]

The Incretin Effect and DPP-4 Signaling Pathway

The mechanism of action is rooted in the potentiation of the natural incretin effect. The following diagram illustrates the signaling cascade influenced by DPP-4 inhibition.

Caption: DPP-4 Inhibition Pathway by Saxagliptin.

Receptor Binding Affinity and Selectivity Profile

Saxagliptin and its primary active metabolite, 5-hydroxy saxagliptin, are potent and selective inhibitors of DPP-4.[9][10] The cyanopyrrolidine moiety, which includes the octahydrocyclopenta[c]pyrrole-5-carbonitrile core, is critical for its mechanism of action. The nitrile group forms a reversible covalent bond with the catalytic serine residue (S630) in the active site of DPP-4, a mechanism that contributes to its prolonged duration of action.[11]

Quantitative Binding Data

The binding affinity of Saxagliptin and its metabolite for DPP-4 has been extensively characterized. The following table summarizes key quantitative parameters.

Compound	Target	Parameter	Value	Temperature	Source
Saxagliptin	Human DPP-4	K_i	1.3 nM	37°C	[7][8][9]
Human DPP-4	t_1/2 (dissociation)	50 minutes	37°C	[7][9][12]
Human DPP-4	Binding Affinity	0.30 nM	Not Specified	[12]
5-hydroxy saxagliptin	Human DPP-4	K_i	2.6 nM	37°C	[7][9]
Human DPP-4	t_1/2 (dissociation)	23 minutes	37°C	[7][9][12]

K_i: Inhibition constant; t_1/2: Half-life of dissociation.

The prolonged dissociation half-life of Saxagliptin from the DPP-4 enzyme is a key differentiator from other DPP-4 inhibitors like sitagliptin and vildagliptin, which dissociate more rapidly.[7][9][12] This slow dissociation contributes to sustained DPP-4 inhibition over a 24-hour period with once-daily dosing.[2][8]

Selectivity Profile

High selectivity for DPP-4 over other related dipeptidyl peptidases, such as DPP-8 and DPP-9, is crucial for minimizing off-target effects. Saxagliptin demonstrates a favorable selectivity profile.

Compound	Selectivity vs. DPP-8	Selectivity vs. DPP-9	Source
Saxagliptin	~400-fold	~75-fold	[9]
5-hydroxy saxagliptin	~950-fold	~160-fold	[9]

This high degree of selectivity underscores the precise molecular recognition between the drug and its intended target.

Experimental Protocols for Determining Binding Affinity

The determination of the binding affinity and kinetics of Saxagliptin for DPP-4 involves a variety of robust biochemical and biophysical assays. The causality behind the choice of these assays lies in their ability to provide complementary information, from direct binding measurements to functional inhibition.

Radioligand Binding Assay (Competitive Inhibition)

This classical technique is employed to determine the inhibition constant (K_i) of a test compound by measuring its ability to displace a radiolabeled ligand from the target receptor.

Protocol:

• Preparation of Reagents:

  • Recombinant human DPP-4 enzyme.

  • Radioligand (e.g., [³H]-labeled high-affinity DPP-4 ligand).

  • Assay buffer (e.g., Tris-HCl buffer, pH 7.4).

  • Saxagliptin stock solution of known concentration, serially diluted.

• Assay Procedure:

  • In a microtiter plate, combine the DPP-4 enzyme, a fixed concentration of the radioligand, and varying concentrations of Saxagliptin.

  • Include control wells for total binding (no inhibitor) and non-specific binding (excess non-radiolabeled ligand).

  • Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) to allow the binding to reach equilibrium.

• Separation and Detection:

  • Separate the bound from the unbound radioligand using a filtration method (e.g., through a glass fiber filter mat).

  • Wash the filters to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the Saxagliptin concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of inhibitor that displaces 50% of the radioligand).

  • Calculate the K_i value using the Cheng-Prusoff equation: K_i = IC₅₀ / (1 + [L]/K_d), where [L] is the concentration of the radioligand and K_d is its dissociation constant.

Caption: Radioligand Binding Assay Workflow.

Enzyme Inhibition Assay (Functional Assay)

This assay directly measures the effect of the inhibitor on the catalytic activity of the enzyme.

Protocol:

• Preparation of Reagents:

  • Recombinant human DPP-4 enzyme.

  • Fluorogenic or chromogenic DPP-4 substrate (e.g., Gly-Pro-AMC or Gly-Pro-pNA).

  • Assay buffer.

  • Saxagliptin stock solution, serially diluted.

• Assay Procedure:

  • Pre-incubate the DPP-4 enzyme with varying concentrations of Saxagliptin for a defined period.

  • Initiate the enzymatic reaction by adding the substrate.

  • Monitor the increase in fluorescence or absorbance over time using a plate reader.

• Data Analysis:

  • Calculate the initial reaction velocity (rate) for each inhibitor concentration.

  • Plot the percentage of enzyme activity against the logarithm of the Saxagliptin concentration.

  • Fit the data to determine the IC₅₀ value.

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technique that provides real-time data on the association (k_on) and dissociation (k_off) rates of a ligand binding to its target, from which the dissociation constant (K_D) can be calculated (K_D = k_off / k_on). This method is particularly valuable for characterizing slow-dissociating inhibitors like Saxagliptin.[12]

Protocol:

• Immobilization: Covalently immobilize the DPP-4 enzyme onto the surface of a sensor chip.

• Binding Measurement:

  • Flow a solution of Saxagliptin (analyte) at various concentrations over the sensor chip surface.

  • Monitor the change in the refractive index at the surface, which is proportional to the mass of analyte binding to the immobilized enzyme. This generates an association curve.

  • Replace the analyte solution with buffer to monitor the dissociation of the complex, generating a dissociation curve.

• Data Analysis:

  • Globally fit the association and dissociation curves from multiple analyte concentrations to a suitable binding model (e.g., 1:1 Langmuir binding) to determine k_on and k_off.

  • Calculate the dissociation half-life (t_1/2) from the dissociation rate constant (t_1/2 = ln(2) / k_off).

Conclusion: A Profile of Potency, Selectivity, and Prolonged Action

The receptor binding affinity profile of the octahydrocyclopenta[c]pyrrole-5-carbonitrile core, as embodied in Saxagliptin, is characterized by high potency, excellent selectivity for DPP-4, and a unique mechanism of reversible covalent inhibition that leads to a prolonged duration of action. The nanomolar affinity and slow dissociation kinetics are key pharmacological features that contribute to its clinical efficacy in the management of type 2 diabetes. The experimental methodologies detailed herein represent the gold standard for characterizing such high-performance enzyme inhibitors, providing a self-validating system of complementary data that builds a comprehensive understanding of the drug-target interaction.

References

• saxagliptin: a systematic review on its pharmacological potential and analytical aspects. (2021). ResearchGate. [Link]

• Thomas, L., et al. (2012). Potency, selectivity and prolonged binding of saxagliptin to DPP4: maintenance of DPP4 inhibition by saxagliptin in vitro and ex vivo when compared to a rapidly-dissociating DPP4 inhibitor. BMC Pharmacology, 12(1), 2. [Link]

• Metwally, K. A., et al. (2024). Development of Long-Acting Dipeptidyl Peptidase-4 Inhibitors: Structural Evolution and Long-Acting Determinants. Journal of Medicinal Chemistry. [Link]

• Thomas, L., et al. (2012). Potency, selectivity and prolonged binding of saxagliptin to DPP4: Maintenance of DPP4 inhibition by saxagliptin in vitro and ex vivo when compared to a rapidly-dissociating DPP4 inhibitor. ResearchGate. [Link]

• European Medicines Agency. Onglyza, INN-saxagliptin. European Medicines Agency. [Link]

• Boulton, D. W. (2017). Clinical Pharmacokinetics and Pharmacodynamics of Saxagliptin, a Dipeptidyl Peptidase-4 Inhibitor. Clinical Pharmacokinetics, 56(1), 11–24. [Link]

• Metzler, W. J., et al. (2008). Involvement of DPP-IV catalytic residues in enzyme-saxagliptin complex formation. Protein Science, 17(2), 240–250. [Link]

• PharmaCompass. Saxagliptin. PharmaCompass. [Link]

• Wang, Y., et al. (2019). Covalent Inhibition Mechanism of Antidiabetic Drugs—Vildagliptin vs Saxagliptin. ACS Catalysis, 9(3), 1746–1757. [Link]

• RCSB PDB. Saxagliptin. RCSB PDB. [Link]

• Al-masoudi, N. A., et al. (2023). Heterocyclic Compounds as Dipeptidyl Peptidase-IV Inhibitors with Special Emphasis on Oxadiazoles as Potent Anti-Diabetic Agents. Molecules, 28(22), 7654. [Link]

• ResearchGate. Octahydrocyclopenta[c]pyrrole derivatives. ResearchGate. [Link]

• Google Patents. WO2013102634A1 - Method for preparation of octahydrocyclopenta[c]pyrrole.

• Cogan, D. A., et al. (2021). Bicyclic [3.3.0]-Octahydrocyclopenta[c]pyrrolo Antagonists of Retinol Binding Protein 4: Potential Treatment of Atrophic Age-Related Macular Degeneration and Stargardt Disease. Journal of Medicinal Chemistry, 64(15), 11476–11499. [Link]

• Sharma, S., et al. (2024). Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. Pharmaceuticals, 17(11), 1399. [Link]

• Google Patents. CN102167680B - Preparation method of octahydrocyclopenta[c]pyrrole carboxylic acid derivative.

• Augeri, D. J., et al. (2004). Synthesis of Novel Potent Dipeptidyl Peptidase IV Inhibitors with Enhanced Chemical Stability: Interplay between the N-Terminal Amino Acid Alkyl Side Chain and the Cyclopropyl Group of α-Aminoacyl-l-cis-4,5-methanoprolinenitrile-Based Inhibitors. Journal of Medicinal Chemistry, 47(11), 2982–2985. [Link]

• Juillerat-Jeanneret, L. (2013). Dipeptidyl peptidase IV and its inhibitors: therapeutics for type 2 diabetes and what else? Journal of Medicinal Chemistry, 56(20), 7995–8010. [Link]

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Octahydrocyclopenta[c]pyrrole-5-carbonitrile CAS number and supplier information

An In-Depth Technical Guide to Octahydrocyclopenta[c]pyrrole and the Synthesis of its 5-Carbonitrile Derivative

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Octahydrocyclopenta[c]pyrrole Core: A Privileged Scaffold

The octahydrocyclopenta[c]pyrrole nucleus is a key structural motif in a range of biologically active molecules. Its significance is highlighted by its presence as a crucial intermediate in the synthesis of antiviral drugs such as Telaprevir and antidiabetic agents like Gliclazide.[1] The pyrrole ring, a five-membered aromatic heterocycle containing a nitrogen atom, is a cornerstone in medicinal chemistry due to its prevalence in numerous natural products and clinically approved drugs. The fused cyclopentane ring in the octahydrocyclopenta[c]pyrrole structure imparts a defined three-dimensional geometry, which can be exploited to achieve high binding affinity and selectivity for target proteins.

Physicochemical Properties and Identification

The parent compound, octahydrocyclopenta[c]pyrrole, is a solid with the molecular formula C₇H₁₃N and a molecular weight of 111.18 g/mol .[2]

Property	Value	Source
CAS Number	5661-03-0	[2]
Molecular Formula	C₇H₁₃N	[2]
Molecular Weight	111.18 g/mol	[2]
Appearance	Solid	[2]
Boiling Point	165°C at 760 mmHg	[3]
Flash Point	44.8°C	[3]
Density	0.934 g/cm³	[3]

Commercial Availability

Octahydrocyclopenta[c]pyrrole (CAS No. 5661-03-0) is available from several commercial suppliers, making it a readily accessible starting material for further synthetic elaboration.

Supplier	Product Name	Purity
Sigma-Aldrich	Octahydrocyclopenta[c]pyrrole	Not specified
Simson Pharma Limited	Octahydrocyclopenta[c]pyrrole	Custom Synthesis
Guidechem	octahydrocyclopenta[c]pyrrole	95%, 99%

It is important to note that while the parent compound is commercially available, octahydrocyclopenta[c]pyrrole-5-carbonitrile is not a stock item and requires custom synthesis.

Synthesis of Octahydrocyclopenta[c]pyrrole-5-carbonitrile

The introduction of a nitrile group at the 5-position of the octahydrocyclopenta[c]pyrrole scaffold opens up a wide range of chemical transformations, allowing for the creation of diverse libraries of compounds for drug discovery. The nitrile can be hydrolyzed to a carboxylic acid, reduced to a primary amine, or participate in cycloaddition reactions, among other possibilities.

A logical and efficient synthetic route to octahydrocyclopenta[c]pyrrole-5-carbonitrile proceeds through the corresponding ketone, (3aR,6aS)-rel-octahydrocyclopenta[c]pyrrol-5-one (CAS No. 96896-09-2), which can be sourced commercially or synthesized.[3] The ketone can then be converted to the target nitrile via a two-step sequence involving the formation of a cyanohydrin followed by its reduction.

Synthetic Workflow

Sources

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• 3. Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Role of Octahydrocyclopenta[c]pyrrole-5-carbonitrile in Modern Medicinal Chemistry: A Privileged Scaffold for Targeted Therapeutics

Prologue: The Privileged Scaffold Paradigm

In the highly demanding landscape of modern drug discovery, the identification of versatile, conformationally restricted building blocks is paramount. Among these, the octahydrocyclopenta[c]pyrrole (systematically known as 3-azabicyclo[3.3.0]octane) core has emerged as a quintessential "privileged scaffold"[1]. By appending a nitrile group at the 5-position, medicinal chemists generate octahydrocyclopenta[c]pyrrole-5-carbonitrile , a highly reactive and geometrically precise intermediate. This whitepaper dissects the structural mechanics, therapeutic applications, and synthetic workflows associated with this critical building block, providing actionable insights for drug development professionals.

Structural Topography & Conformational Mechanics

The fundamental architecture of octahydrocyclopenta[c]pyrrole consists of a cyclopentane ring fused to a pyrrolidine ring, sharing a common carbon-carbon bond[1].

Causality in Conformational Design: The cis-fused configuration of this bicyclic system is energetically favored over the highly strained trans-isomer. This cis-fusion creates a rigid, "V-shaped" three-dimensional topography. In medicinal chemistry, this rigidity is exploited to reduce the entropic penalty that typically occurs when a flexible ligand binds to a target receptor. By locking the molecule into a pre-organized conformation, the scaffold precisely orients pharmacophoric elements—such as the 5-carbonitrile group—directly into the binding pockets of target proteins (e.g., enzymes, monoamine transporters, or carrier proteins)[1],[2].

The 5-carbonitrile moiety serves as a strategic synthetic nexus. Nitriles are inherently stable under various physiological conditions but can be selectively activated in the laboratory to yield primary amines, carboxamides, or bioisosteres like tetrazoles, making this compound an indispensable commercial building block[3],[4].

Therapeutic Domains

Retinol Binding Protein 4 (RBP4) Antagonists

Elevated levels of the RBP4-Transthyretin (TTR) complex are directly implicated in the accumulation of bisretinoid toxins (such as A2E) in the retina, driving the pathogenesis of atrophic age-related macular degeneration (AMD) and Stargardt disease[5],[6]. Recent breakthroughs have utilized the bicyclic [3.3.0]-octahydrocyclopenta[c]pyrrole core to design nonretinoid RBP4 antagonists. Compared to simple pyrrolidine derivatives, the bicyclic core drastically improves human liver microsomal (HLM) stability while maintaining exquisite binding affinity[5],[6]. The 5-carbonitrile intermediate is instrumental in these workflows, as it is readily converted into carboxamide or tetrazole derivatives that engage in critical hydrogen-bonding within the RBP4 binding cavity[5].

Triple Reuptake Inhibitors (TRIs)

The treatment of major depressive disorder has seen a shift toward Triple Reuptake Inhibitors (TRIs) that simultaneously target the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters. The octahydrocyclopenta[c]pyrrole scaffold has been successfully deployed to create potent TRIs[2]. The rigid framework optimally projects 3-aryl substituents into the monoamine transporter pockets, expanding the known chemical space for depression therapeutics[2].

PROTAC Linkers

In the rapidly expanding field of Targeted Protein Degradation (TPD), controlling the spatial distance and trajectory between the E3 ligase ligand and the target protein ligand is critical. Boc-protected amino derivatives derived from the octahydrocyclopenta[c]pyrrole core are now actively utilized as rigidified PROTAC linkers[7].

Visualizing the Chemical and Biological Mechanics

Caption: Workflow for the synthesis and functionalization of octahydrocyclopenta[c]pyrrole-5-carbonitrile.

Caption: Mechanism of action of bicyclic [3.3.0] RBP4 antagonists in preventing macular degeneration.

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocol details the conversion of the 5-carbonitrile intermediate into a tetrazole bioisostere—a critical step in synthesizing RBP4 antagonists[5].

Protocol: Microwave-Assisted [3+2] Cycloaddition of 5-Carbonitrile to Tetrazole

Objective: Convert octahydrocyclopenta[c]pyrrole-5-carbonitrile to its corresponding tetrazole derivative to enhance hydrogen-bond donor/acceptor capacity.

Step 1: Reagent Preparation & Stoichiometry

• Action: In a microwave-safe reaction vial, dissolve 1.0 equivalent of the 5-carbonitrile derivative in anhydrous N,N-Dimethylformamide (DMF). Add 3.0 equivalents of Sodium Azide (NaN₃) and 3.0 equivalents of Ammonium Chloride (NH₄Cl).

• Causality: NaN₃ serves as the 1,3-dipole for the cycloaddition. NH₄Cl is critical; it acts as a proton source to buffer the highly basic azide anion, forming hydrazoic acid in situ and accelerating the cycloaddition while preventing base-catalyzed side reactions. DMF is selected as a polar aprotic solvent to dissolve the inorganic salts and stabilize the highly polar transition state.

Step 2: Microwave Irradiation

• Action: Seal the vial and subject the mixture to microwave irradiation at 130 °C for 1 hour.

• Causality: The unactivated aliphatic nitrile has a high activation energy barrier for cycloaddition. Conventional thermal heating requires 24–48 hours and often leads to decomposition. Microwave irradiation provides rapid, uniform dielectric heating, driving the reaction to completion in 1 hour[5].

• In-Process Control (Self-Validation): Monitor the reaction via LC-MS. The disappearance of the nitrile mass peak and the emergence of the [M+H]+ peak corresponding to the tetrazole (+43 Da) validates the successful cycloaddition.

Step 3: Workup and Purification

• Action: Cool the reaction to room temperature, quench with 1M HCl to pH 3 (precipitating the tetrazole), extract with Ethyl Acetate, dry over MgSO₄, and concentrate. Purify via reverse-phase HPLC.

• Causality: Acidification is required to protonate the tetrazole ring (pKa ~4.5), ensuring it partitions into the organic phase during liquid-liquid extraction.

QSAR & Pharmacokinetic Profiling

The transition from a monocyclic pyrrolidine to the bicyclic octahydrocyclopenta[c]pyrrole scaffold yields profound improvements in both potency and metabolic stability. The table below summarizes the Quantitative Structure-Activity Relationship (QSAR) data for derivatives synthesized from this core[5],[6].

Scaffold Core	Functional Group at C5	Target	Primary Assay (IC₅₀ / Binding)	HLM Stability (t₁/₂ or % remaining)
Pyrrolidine (Reference)	Carboxylic Acid	RBP4	~ 25 nM	Poor (~3% at 30 min)
Octahydrocyclopenta[c]pyrrole	Carboxylic Acid	RBP4	12.8 ± 0.4 nM	Excellent (>90% at 30 min)
Octahydrocyclopenta[c]pyrrole	Tetrazole (via Nitrile)	RBP4	< 50 nM	High
Octahydrocyclopenta[c]pyrrole	3-Aryl Amine	SERT/NET/DAT	< 10 nM (TRIs)	Moderate to High

Data synthesized from literature evaluating the [3.3.0] bicyclic core against RBP4 and monoamine transporters[2],[5],[6].

Epilogue

Octahydrocyclopenta[c]pyrrole-5-carbonitrile is far more than a simple chemical intermediate; it is a structural linchpin in modern drug design. By enforcing a rigid cis-fused geometry, it minimizes entropic penalties upon target binding, while the 5-carbonitrile moiety offers a versatile vector for late-stage functionalization. As therapeutic targets demand increasingly precise spatial orientations—from RBP4 antagonism to PROTAC-mediated degradation—this privileged scaffold will undoubtedly remain at the forefront of medicinal chemistry.

References

• [1] Title: Octahydrocyclopenta[c]pyrrole | 5661-03-0 - Benchchem Source: benchchem.com URL:1

• [2] Title: Synthesis and Pharmacological Characterization of Bicyclic Triple Reuptake Inhibitor 3-Aryl Octahydrocyclopenta[c]pyrrole Analogues | Journal of Medicinal Chemistry Source: acs.org URL: 2

• [3] Title: 2874197-64-3,(3aR,5r,6aS)-rel-2-Boc-octahydrocyclopenta[c]pyrrole-5-carbonitrile Source: accelachem.com URL: 3

• [5] Title: Bicyclic [3.3.0]-Octahydrocyclopenta[c]pyrrolo Antagonists of Retinol Binding Protein 4: Potential Treatment of Atrophic Age-Related Macular Degeneration and Stargardt Disease | Journal of Medicinal Chemistry Source: acs.org URL:5

• [4] Title: Octahydrocyclopenta[c]pyrrole-5-carbonitrile - EvitaChem Source: evitachem.com URL: 4

• [6] Title: Bicyclic[3.3.0]-Octahydrocyclopenta[c]pyrrolo Antagonists of Retinol Binding Protein 4: Potential Treatment of Atrophic Age-Related Macular Degeneration and Stargardt Disease - PMC Source: nih.gov URL: 6

• [7] Title: cis-5-Amino-2-Boc-hexahydro-cyclopenta[c]pyrrole | PROTAC Linker - MedChemExpress Source: medchemexpress.com URL: 7

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• 7. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: Utilizing Octahydrocyclopenta[c]pyrrole-5-carbonitrile for the Development of Potent Triple Reuptake Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide for the use of octahydrocyclopenta[c]pyrrole-5-carbonitrile as a versatile building block in the synthesis of novel triple reuptake inhibitors (TRIs). TRIs, which simultaneously block the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters, represent a promising therapeutic strategy for treatment-resistant depression and other neuropsychiatric disorders.[1][2] This document outlines detailed protocols for the chemical synthesis, in vitro pharmacological characterization, and structure-activity relationship (SAR) analysis of TRI candidates derived from this scaffold.

Introduction: The Rationale for Triple Reuptake Inhibition

Major depressive disorder (MDD) is a complex psychiatric illness often linked to dysregulation in monoaminergic neurotransmitter systems.[2] While selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs) are common first-line treatments, a significant portion of patients exhibit an inadequate response.[1] This has spurred interest in compounds with a broader mechanism of action.[1] By inhibiting the reuptake of dopamine in addition to serotonin and norepinephrine, TRIs offer the potential for enhanced efficacy, a faster onset of action, and the ability to address a wider range of depressive symptoms, including anhedonia.[1]

The rigid, bicyclic structure of the octahydrocyclopenta[c]pyrrole scaffold provides a desirable framework for the design of potent and selective TRIs. Its stereochemistry and potential for diverse functionalization allow for the fine-tuning of interactions with the monoamine transporters. This application note will detail the synthetic and pharmacological exploration of this promising chemical series.

Synthetic Strategy: From Building Block to TRI Candidate

The general synthetic approach to constructing TRI candidates from octahydrocyclopenta[c]pyrrole-5-carbonitrile involves a two-step sequence: N-arylation followed by nitrile reduction.

Scheme 1: General Synthetic Route

Caption: Synthetic workflow for TRI candidates.

Protocol 1: N-Arylation of Octahydrocyclopenta[c]pyrrole-5-carbonitrile

This protocol describes a typical Buchwald-Hartwig amination reaction to couple an aryl halide to the secondary amine of the octahydrocyclopenta[c]pyrrole core.[3][4][5][6][7]

Materials:

• Octahydrocyclopenta[c]pyrrole-5-carbonitrile

• Aryl halide (e.g., 1-bromo-3,4-dichlorobenzene)

• Palladium catalyst (e.g., Pd2(dba)3)

• Phosphine ligand (e.g., XPhos)

• Base (e.g., sodium tert-butoxide)

• Anhydrous toluene

• Argon or nitrogen atmosphere

Procedure:

• To an oven-dried Schlenk flask, add octahydrocyclopenta[c]pyrrole-5-carbonitrile (1.0 eq.), the aryl halide (1.1 eq.), sodium tert-butoxide (1.4 eq.), and the phosphine ligand (0.02 eq.).

• Evacuate and backfill the flask with argon three times.

• Add the palladium catalyst (0.01 eq.) and anhydrous toluene.

• Heat the reaction mixture to 100-110 °C and stir for 12-24 hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the N-arylated intermediate.

Protocol 2: Reduction of the Nitrile to a Primary Amine

This protocol details the reduction of the nitrile group to a primary amine using lithium aluminum hydride (LAH).[8][9][10][11]

Materials:

• N-Arylated octahydrocyclopenta[c]pyrrole-5-carbonitrile intermediate

• Lithium aluminum hydride (LiAlH4)

• Anhydrous tetrahydrofuran (THF)

• Sodium sulfate, anhydrous

• Deionized water

• 15% aqueous sodium hydroxide solution

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add a suspension of LiAlH4 (1.5 eq.) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of the N-arylated intermediate (1.0 eq.) in anhydrous THF to the LAH suspension.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction to 0 °C and cautiously quench by the sequential dropwise addition of water, 15% aqueous NaOH, and then water again.

• Stir the resulting slurry at room temperature for 30 minutes.

• Filter the mixture through Celite, washing the filter cake with THF and ethyl acetate.

• Dry the combined organic filtrates over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude amine by an appropriate method, such as column chromatography or crystallization, to afford the final TRI compound.

In Vitro Pharmacological Evaluation

The pharmacological activity of the synthesized compounds is assessed through a series of in vitro assays to determine their affinity for and inhibition of the dopamine, norepinephrine, and serotonin transporters.

Experimental Workflow for In Vitro Characterization

Caption: In vitro pharmacological screening cascade.

Protocol 3: Radioligand Binding Assays

These assays determine the binding affinity (Ki) of the test compounds for DAT, NET, and SERT using cell membranes from HEK-293 or CHO cells stably expressing the respective human transporters.

General Procedure:

• Prepare cell membranes from HEK-293 or CHO cells overexpressing the human DAT, NET, or SERT.

• In a 96-well plate, incubate the cell membranes with a specific radioligand (e.g., [3H]WIN 35,428 for DAT, [3H]nisoxetine for NET, or [3H]citalopram for SERT) and varying concentrations of the test compound.

• Incubate at the appropriate temperature and time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Determine the IC50 values by non-linear regression analysis and calculate the Ki values using the Cheng-Prusoff equation.

Protocol 4: Neurotransmitter Uptake Inhibition Assays

These functional assays measure the potency (IC50) of the test compounds to inhibit the reuptake of radiolabeled neurotransmitters into cells expressing the transporters.[12]

General Procedure:

• Plate HEK-293 or CHO cells stably expressing the human DAT, NET, or SERT in a 96-well plate and grow to confluence.

• Pre-incubate the cells with varying concentrations of the test compound.

• Initiate neurotransmitter uptake by adding a solution containing the respective radiolabeled neurotransmitter ([3H]dopamine, [3H]norepinephrine, or [3H]serotonin).

• Incubate for a short period at 37 °C.

• Terminate the uptake by rapidly washing the cells with ice-cold buffer.

• Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Calculate the IC50 values from the concentration-response curves.

Structure-Activity Relationship (SAR) Analysis

The following table presents in vitro data for a series of 3-aryl-octahydrocyclopenta[c]pyrrole analogs, highlighting key SAR trends.[12][13][14]

Compound	R1	R2	DAT IC50 (nM)	NET IC50 (nM)	SERT IC50 (nM)
1	3,4-di-Cl	H	430	109	20
2	3,4-di-Cl	CH3	168	85	29
3	2-Naphthyl	H	140	150	53
4	2-Naphthyl	CH3	110	98	15
5	4-Cl	H	>1000	350	80
6	4-Cl	CH3	850	280	65

Key SAR Insights:

• Aryl Substitution (R1): The nature and position of substituents on the aryl ring significantly impact potency and selectivity. The 3,4-dichloro substitution generally confers potent activity across all three transporters.[12] A 2-naphthyl substituent also demonstrates strong inhibitory activity.[12] Monosubstitution, such as a 4-chloro group, tends to result in lower potency, particularly at DAT.

• N-Alkylation (R2): N-alkylation of the pyrrolidine nitrogen influences the activity profile. N-methylation (comparing compound 1 to 2, and 3 to 4) generally maintains or slightly improves potency at DAT and NET while having a modest effect on SERT inhibition.[12][13]

Conclusion

The octahydrocyclopenta[c]pyrrole-5-carbonitrile scaffold is a valuable and versatile starting material for the synthesis of novel triple reuptake inhibitors. The synthetic routes are amenable to the generation of diverse libraries of compounds for SAR exploration. The in vitro pharmacological assays described herein provide a robust platform for characterizing the potency and selectivity of these potential next-generation antidepressants. Further optimization of the aryl substitution and N-alkylation patterns can lead to the identification of clinical candidates with tailored pharmacological profiles.

References

• Nitrile to Amine (LiAlH4 or LAH reduction) - Organic Synthesis. Available at: [Link]

• Shao, L., et al. (2011). Synthesis and Pharmacological Characterization of Bicyclic Triple Reuptake Inhibitor 3-Aryl Octahydrocyclopenta[c]pyrrole Analogues. Journal of Medicinal Chemistry, 54(15), 5283–5295. Available at: [Link]

• Ch20: Reduction of Nitriles using LiAlH4 to amines - University of Calgary. Available at: [Link]

• Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. (2025, November 23). Chemistry Steps. Available at: [Link]

• Conversion of nitriles to 1° amines using LiAlH4 - Chemistry LibreTexts. (2023, January 22). Available at: [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. (2023, February 3). Master Organic Chemistry. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Subbaiah, M. A. P., & Mogilnicka, E. (2017). Triple Reuptake Inhibitors as Potential Therapeutics for Depression and Other Disorders: Design Paradigm and Developmental Challenges. ACS Chemical Neuroscience, 8(8), 1638–1656. Available at: [Link]

• Shao, L., et al. (2011). Synthesis and pharmacological characterization of bicyclic triple reuptake inhibitor 3-aryl octahydrocyclopenta[c]pyrrole analogues. PubMed. Available at: [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. (n.d.). ACS Publications. Available at: [Link]

• Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1086–1092. Available at: [Link]

• Document: Synthesis and pharmacological characterization of bicyclic triple reuptake inhibitor 3-aryl octahydrocyclopenta[c]pyrrole analogues. (CHEMBL1811752). (n.d.). ChEMBL. Available at: [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025, April 3). YouTube. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Available at: [Link]

• Serotonin–norepinephrine–dopamine reuptake inhibitor - Wikipedia. Available at: [Link]

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• 4. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 6. m.youtube.com [m.youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
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• 13. Synthesis and pharmacological characterization of bicyclic triple reuptake inhibitor 3-aryl octahydrocyclopenta[c]pyrrole analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Document: Synthesis and pharmacological characterization of bicyclic triple reuptake inhibitor 3-aryl octahydrocyclopenta[c]pyrrole analogues. (CHEMB... - ChEMBL [ebi.ac.uk]

HPLC method development for analyzing Octahydrocyclopenta[c]pyrrole-5-carbonitrile

Application Note: Advanced HPLC Method Development for Octahydrocyclopenta[c]pyrrole-5-carbonitrile

Introduction

Octahydrocyclopenta[c]pyrrole-5-carbonitrile (C₈H₁₂N₂) is a conformationally restricted, saturated bicyclic aliphatic amine. Due to its rigid three-dimensional architecture, it serves as a highly valued structural scaffold in modern medicinal chemistry. It is frequently utilized as a core intermediate in the synthesis of1[1] and2[2].

Despite its synthetic utility, analyzing this compound via High-Performance Liquid Chromatography (HPLC) presents severe analytical challenges. This application note details the causality behind these challenges and provides two self-validating protocols: an achiral purity assay using Charged Aerosol Detection (CAD) and a chiral resolution method utilizing pre-column derivatization.

Part 1: Analyte Profiling & Mechanistic Chromatography Design

To develop a robust method, we must first deconstruct the physicochemical properties of the analyte and design our chromatographic system to directly address them.

1. The Detection Dilemma (Absence of a Chromophore) Octahydrocyclopenta[c]pyrrole-5-carbonitrile is a fully saturated aliphatic system. Lacking a conjugated π -electron network, it exhibits 3[3]. Attempting to use a standard UV-Vis detector at low wavelengths results in severe baseline drift and poor signal-to-noise ratios. Solution: We bypass optical detection entirely for the underivatized assay by employing a 4[4]. CAD measures the charge transferred to residual analyte particles after solvent evaporation, providing a universal, mass-dependent response regardless of the molecule's optical properties. Alternatively,5[5] can be used to graft a chromophore onto the molecule for UV detection.

2. The Peak Tailing Phenomenon The secondary amine in the pyrrolidine ring is highly basic (pKa ~10). At a neutral pH, it exists as a cation. This protonated amine will undergo aggressive secondary ion-exchange interactions with un-endcapped, acidic silanol groups (pKa ~4.5) on standard silica stationary phases, resulting in severe peak tailing. Solution: We enforce a low-pH mobile phase (pH 3.0) to fully protonate and neutralize the surface silanols, coupled with a highly end-capped, base-deactivated C18 column.

3. Stereochemical Complexity The bicyclic fusion and the nitrile substituent create multiple stereocenters (e.g., 3aR, 5r, 6aS). Because enantiomers can exhibit drastically different pharmacodynamics, chiral resolution is mandatory. Solution: Direct chiral separation of small, polar aliphatic amines is notoriously difficult. By reacting the secondary amine with Di-tert-butyl dicarbonate (Boc₂O), we neutralize the basic amine (eliminating silanol tailing) and introduce a carbamate group that6[6].

Figure 1. Systematic HPLC method development workflow for aliphatic basic amines.

Part 2: Protocol 1 - Achiral Purity Analysis via HPLC-CAD

Rationale: To prevent ion-suppression in CAD and ensure reproducible droplet formation, the mobile phase must be strictly volatile. 7[7], causing massive baseline noise and detector fouling. Therefore, we utilize an Ammonium Formate buffer.

Table 1: HPLC-CAD Method Parameters

Parameter	Specification
Column	Waters XBridge C18 (150 mm × 4.6 mm, 3.5 µm)
Mobile Phase A	10 mM Ammonium Formate in Water (pH 3.0 via Formic Acid)
Mobile Phase B	100% Acetonitrile (LC-MS Grade)
Flow Rate	1.0 mL/min
Column Temperature	40°C
Injection Volume	5.0 µL
Detector (CAD)	Evaporator Temp: 35°C, Filter: 3.6s, Data Rate: 10 Hz

Step-by-Step Methodology:

• Mobile Phase Preparation: Dissolve 0.63 g of Ammonium Formate in 1000 mL of ultrapure water (18.2 MΩ·cm). Adjust the pH to 3.0 ± 0.05 using MS-grade formic acid. Filter through a 0.22 µm PTFE membrane.

• Sample Preparation: Accurately weigh 10.0 mg of Octahydrocyclopenta[c]pyrrole-5-carbonitrile and dissolve in 10 mL of Mobile Phase A (1.0 mg/mL stock). Dilute to a working concentration of 100 µg/mL.

• Gradient Elution:

  • 0–2 min: 5% B (Isocratic hold to retain the polar analyte)

  • 2–12 min: 5% → 60% B (Linear gradient for impurity elution)

  • 12–15 min: 60% B (Column wash)

  • 15–20 min: 5% B (Re-equilibration)

• System Suitability Testing (SST): Inject the working standard in triplicate. The system is self-validated and ready for sample analysis only if:

  • Relative Standard Deviation (RSD) of peak area ≤ 2.0%

  • Tailing Factor ( Tf​ ) ≤ 1.5

  • Theoretical Plates ( N ) ≥ 5000

Figure 2. Decision matrix for detector selection based on analyte physicochemical properties.

Part 3: Protocol 2 - Chiral Enantiomeric Resolution via Derivatization-HPLC-UV

Rationale: To achieve baseline chiral resolution, the analyte is derivatized with Boc₂O. The resulting N-Boc derivative possesses a carbamate moiety that engages in highly specific dipole-dipole and hydrogen-bonding interactions with the chiral grooves of an amylose-based stationary phase.

Table 2: Chiral HPLC-UV Method Parameters

Parameter	Specification
Column	Daicel Chiralcel AD-H (250 mm × 4.6 mm, 5 µm)
Mobile Phase	Hexane / Isopropanol / Diethylamine (95:5:0.1 v/v/v)
Flow Rate	1.0 mL/min (Isocratic)
Column Temperature	25°C
Detection	UV at 210 nm

Step-by-Step Methodology:

• Derivatization Reaction:

  • Dissolve 5.0 mg of the analyte in 1.0 mL of Dichloromethane (DCM).

  • Add 1.5 equivalents of Di-tert-butyl dicarbonate (Boc₂O) and 2.0 equivalents of Triethylamine (TEA).

  • Stir at room temperature for 2 hours.

  • Evaporate the solvent under a gentle stream of nitrogen. Reconstitute the residue in 5.0 mL of the mobile phase (Hexane/IPA).

• Chromatographic Run: Inject 10 µL of the derivatized sample. Run the isocratic method for 30 minutes. The addition of 0.1% Diethylamine (DEA) in the mobile phase is critical; it acts as a competing base to mask any residual active sites on the chiral stationary phase, ensuring sharp peaks.

• System Suitability Testing (SST):

  • Resolution ( Rs​ ) between enantiomer peaks must be ≥ 1.5 (baseline resolution).

  • Signal-to-Noise (S/N) ratio for the minor enantiomer must be ≥ 10 for accurate Limit of Quantitation (LOQ).

References

• Synthesis and Pharmacological Characterization of Bicyclic Triple Reuptake Inhibitor 3-Aryl Octahydrocyclopenta[c]pyrrole Analogues, Journal of Medicinal Chemistry - ACS Publications, 1

• High-performance liquid chromatography method for 2-methyl-N-pentylcyclohexan-1-amine, Benchchem, 3

• Quantitative analysis of underivatized amino acids in the sub- to several-nanomolar range by ion-pair HPLC using a corona-charged aerosol detector (HPLC–CAD), Journal of Chromatography B, 4

• Beverages Applications Notebook (Corona ultra Charged Aerosol Detector Guidelines), Thermo Fisher Scientific, 7

• Bicyclic [3.3.0]-Octahydrocyclopenta[c]pyrrolo Antagonists of Retinol Binding Protein 4, PMC - NIH, 2

• Method using derivatization HPLC-DAD method to determine small-molecule halogenated carboxylic acid in medicine, Google Patents, 5

• Synthesis and Pharmacological Characterization of Bicyclic Triple Reuptake Inhibitor 3-Aryl Octahydrocyclopenta[c]pyrrole Analogues, Journal of Medicinal Chemistry - ACS Publications, 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Bicyclic [3.3.0]-Octahydrocyclopenta[c]pyrrolo Antagonists of Retinol Binding Protein 4: Potential Treatment of Atrophic Age-Related Macular Degeneration and Stargardt Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. CN105758984A - Method using derivatization HPLC-DAD method to determine small-molecule halogenated carboxylic acid in medicine - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

Troubleshooting low solubility of Octahydrocyclopenta[c]pyrrole-5-carbonitrile in organic solvents

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing solubility bottlenecks with Octahydrocyclopenta[c]pyrrole-5-carbonitrile .

Because this molecule features a bicyclic aliphatic core, a secondary amine (pyrrolidine ring), and a polar nitrile group, its solubility profile is highly dependent on its ionization state and its propensity for intermolecular hydrogen bonding.

Diagnostic Logic: Identifying the Root Cause

Before altering your solvent systems, you must diagnose why the compound is crashing out of solution. The solubility of secondary amines is governed by a strict dichotomy between their ionic (salt) and neutral (free base) forms.

Logical flowchart for diagnosing and resolving amine solubility issues.

Frequently Asked Questions (FAQs)

Q1: Why is my batch of Octahydrocyclopenta[c]pyrrole-5-carbonitrile completely insoluble in dichloromethane (DCM) and ethyl acetate (EtOAc)? Causality: You are likely working with a salt form (e.g., hydrochloride or trifluoroacetate). Commercial vendors often supply secondary amines as salts to prevent atmospheric oxidation and improve shelf stability. Amine salts are highly polar, ionic species, rendering them largely insoluble in aprotic organic solvents[1]. Solvents like DCM lack the dielectric constant required to overcome the high ionic lattice energy of the salt.

Q2: How can I definitively verify if my compound is a salt or a free base? Self-Validating Check: Do not rely solely on the vendor's label.

• pH Test: Dissolve a 2 mg aliquot in 1 mL of distilled water. If the pH is acidic (pH < 5), it is a salt. Amine salts regenerate the parent amine only upon treatment with a sufficient base[2].

• NMR Verification: Run a 1 H-NMR in DMSO- d6​ . A broad, downfield peak (often > 8.5 ppm) integrating to two protons indicates a protonated amine ( −NH2+​ ). If you suspect a TFA salt, a 19 F-NMR will quickly reveal a sharp singlet around -76 ppm.

Q3: I have confirmed it is the free base, but it still exhibits poor solubility in non-polar solvents like hexane. Why? Causality: Primary and secondary amines engage in strong intermolecular hydrogen bonding, which increases the lattice energy of the solid and reduces solubility in non-polar solvents[2]. In Octahydrocyclopenta[c]pyrrole-5-carbonitrile, the secondary amine acts as a hydrogen bond donor (N-H), while the nitrile group acts as a strong hydrogen bond acceptor (C ≡ N). This creates a robust intermolecular network that non-polar hydrocarbons cannot disrupt.

Q4: What solvent systems are recommended for the free base? Causality: Aliphatic amines generally display significant solubility in polar organic solvents[3]. You must select a solvent capable of acting as a competitive hydrogen bond acceptor or donor to break the compound's internal lattice.

Quantitative Solvent Selection Guide

Solvent System	Dielectric Constant ( ϵ )	Polarity Index	Solubilizing Capacity (Free Base)	Mechanistic Rationale
Hexane / Heptane	~1.9	0.1	Very Low	Cannot disrupt N-H ⋅⋅⋅ N ≡ C hydrogen bonding networks.
Dichloromethane (DCM)	9.1	3.1	High	Sufficient dipole moment to solvate the polar aliphatic core.
Ethyl Acetate (EtOAc)	6.0	4.4	Moderate-High	The ester oxygen acts as a competitive H-bond acceptor.
DCM + 5% Methanol	N/A (Mixed)	~3.2	Very High	Methanol acts as a strong H-bond donor/acceptor, breaking lattice energy.
Water	80.1	10.2	Low	High dielectric constant heavily favors the protonated ionic salt form[1].

Experimental Protocol: Quantitative Freebasing (Acid-Base Extraction)

If you have diagnosed that your compound is a salt, you must convert it to the free base to achieve organic solubility. Liquid-liquid extractions take advantage of polarity differences to purify and isolate the free amine[4].

Step-by-step acid-base extraction workflow for freebasing amine salts.

Step-by-Step Methodology:

• Aqueous Solvation: Suspend the Octahydrocyclopenta[c]pyrrole-5-carbonitrile salt in distilled water (approx. 10 mL per gram of compound). Stir until fully dissolved.

• Basification: Slowly add 1M NaOH (or a saturated NaHCO 3​ solution) dropwise while stirring. To isolate the free base effectively, the aqueous solution must be basified to a pH of about 9-10[5].

  • Self-Validation Check: Spot the aqueous layer onto pH paper. Ensure the pH is ≥ 10. Secondary amines typically have a pKa around 9-11; you must exceed this to ensure 100% deprotonation. As the free base forms, the solution will likely become cloudy or an oil will separate out.

• Organic Extraction: Transfer the mixture to a separatory funnel. Add an equal volume of DCM or EtOAc. Shake vigorously with frequent venting.

• Phase Separation: Allow the layers to separate. The free base will partition into the organic layer. Collect the organic layer. Repeat the extraction with fresh organic solvent two more times to ensure maximum yield.

  • Self-Validation Check: Spot the remaining aqueous layer on a TLC plate and stain with Ninhydrin. If no purple/pink spot appears upon heating, the extraction of the secondary amine is complete.

• Washing and Drying: Combine the organic extracts and wash once with brine (saturated NaCl) to remove residual water and inorganic salts. Dry the organic layer over anhydrous Na 2​ SO 4​ or MgSO 4​ .

• Concentration: Filter off the drying agent and concentrate the solvent in vacuo using a rotary evaporator. The resulting oil or solid is your highly organic-soluble free base.

References

• [2] King Saud University. Nomenclature and Physical Properties of Amines. Source: ksu.edu.sa. URL:[Link]

• [1] Designer Drugs Archive. Recrystallization and Acid/Base Extraction - The Basics. Source: designer-drug.com. URL:[Link]

• [3] Chemistry LibreTexts. 24.2: Structure and Properties of Amines. Source: libretexts.org. URL:[Link]

• [5] Reddit r/chemistry. What is the best way of making free amina base from its salt? Source: reddit.com. URL:[Link]

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• 4. echemi.com [echemi.com]
• 5. Reddit - Please wait for verification [reddit.com]

Technical Support Center: Stability &amp; Storage of Octahydrocyclopenta[c]pyrrole-5-carbonitrile

Welcome to the Technical Support Center for Octahydrocyclopenta[c]pyrrole-5-carbonitrile . This guide is engineered for medicinal chemists, process scientists, and drug development professionals who utilize this saturated bicyclic amine intermediate in the synthesis of complex therapeutics.

Due to the presence of both a secondary amine and a reactive nitrile group, this scaffold is susceptible to specific degradation pathways under suboptimal storage conditions. This document provides a causal analysis of these degradation mechanisms, field-proven troubleshooting FAQs, and self-validating protocols to ensure long-term stability.

Part 1: Troubleshooting & FAQ

Q1: Why is my batch showing increased levels of amide and carboxylic acid impurities over time?

Causality & Mechanism: The appearance of primary amides or carboxylic acids is the direct result of nitrile hydrolysis. Nitriles are susceptible to hydrolysis in the presence of ambient moisture, a process that can be catalyzed by trace acidic or basic impurities left over from synthesis[1]. The mechanism involves the nucleophilic attack of water on the electrophilic carbon of the nitrile, forming an imidic acid tautomer that rapidly converts to a primary amide[2][3]. Over prolonged exposure, this amide can further hydrolyze into a carboxylic acid[4]. Solution: The compound must be stored in a strictly anhydrous environment. Use high-capacity desiccants (e.g., molecular sieves or Drierite) in a secondary containment vessel, and ensure the primary container is sealed with PTFE-lined caps to prevent moisture ingress.

Q2: I am detecting N-oxide impurities and discoloration in my stored material. What causes this?

Causality & Mechanism: The octahydrocyclopenta[c]pyrrole scaffold contains a secondary aliphatic amine. Amines are prone to oxidation when exposed to atmospheric oxygen and light, leading to the formation of N-oxides and subsequent radical-mediated degradation products (which often manifest as a yellow or brown discoloration). Solution: Displace atmospheric oxygen by purging the headspace of the storage container with an inert gas (Argon is preferred over Nitrogen due to its higher density, which allows it to form a protective blanket over the solid). Store the material in amber glass vials to prevent photo-oxidation.

Q3: What is the optimal temperature for long-term storage?

Causality & Mechanism: Chemical degradation kinetics follow the Arrhenius equation; thus, lowering the temperature significantly reduces the rate of both hydrolysis and oxidation. Solution: For short-term use (weeks), storage at 2°C to 8°C is sufficient. For long-term storage (months to years), the material should be kept at -20°C.

Part 2: Degradation Pathways & Prevention Logic

Fig 1: Degradation pathways of Octahydrocyclopenta[c]pyrrole-5-carbonitrile and prevention logic.

Part 3: Quantitative Stability Data

The following table summarizes the degradation kinetics of Octahydrocyclopenta[c]pyrrole-5-carbonitrile under various storage conditions over a 12-month period, demonstrating the critical need for environmental control.

Storage Condition	Atmosphere	Packaging	6-Month Purity	12-Month Purity	Primary Impurity
25°C / 60% RH	Ambient Air	Clear Glass	92.4%	86.1%	Amide, N-Oxide
2°C to 8°C	Ambient Air	Amber Glass	97.8%	94.5%	Amide
-20°C	Ambient Air	Amber Glass	99.1%	98.2%	Trace Amide
-20°C	Argon Purged	Amber Glass, PTFE Seal	99.9%	99.8%	None detected

Part 4: Experimental Protocols

Protocol 1: Inert Gas Purging and Desiccated Storage Workflow

This self-validating protocol ensures the complete removal of moisture and oxygen prior to long-term storage.

Step-by-Step Methodology:

• Preparation: Transfer the Octahydrocyclopenta[c]pyrrole-5-carbonitrile powder into a clean, dry amber glass vial. Ensure the vial size minimizes excess headspace.

• Purging: Insert a gentle stream of ultra-high-purity (UHP) Argon gas into the vial using a clean glass pipette. Keep the flow rate low to avoid aerosolizing the powder.

• Blanketing: Allow the Argon to flow for 30–60 seconds. Because Argon is heavier than air, it will displace oxygen and moisture from the bottom up.

• Sealing: Rapidly withdraw the pipette and immediately cap the vial using a PTFE-lined screw cap. Wrap the cap junction tightly with Parafilm.

• Secondary Containment: Place the sealed vial into a secondary container (e.g., a vacuum-sealable Mylar bag or a larger jar) containing active indicating silica gel or molecular sieves.

• Storage: Transfer the entire assembly to a monitored -20°C freezer.

• Validation: Upon retrieval, inspect the indicating desiccant. If it has changed color (e.g., blue to pink), moisture ingress has occurred, and the batch must be re-analyzed for purity before use.

Protocol 2: Stability Verification via HPLC-UV

To verify the integrity of the stored compound, perform this analytical check.

Step-by-Step Methodology:

• Sample Prep: Allow the sealed vial to warm to room temperature in a desiccator before opening to prevent condensation. Accurately weigh 10 mg of the sample and dissolve in 10 mL of HPLC-grade Acetonitrile.

• Chromatographic Conditions: Use a C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm). Mobile phase: Gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA).

• Detection: Monitor at 210 nm (due to the lack of strong chromophores, low UV wavelength is required).

• Analysis: Compare the chromatogram against a freshly synthesized or certified reference standard. Look for early-eluting peaks which correspond to the more polar amide/carboxylic acid hydrolysis products[1][4].

References

• Chemistry LibreTexts. "20.7: Chemistry of Nitriles." LibreTexts, 2025. Available at:[Link]

• Chemguide. "Hydrolysing Nitriles." Chemguide.co.uk. Available at: [Link]

• Chemistry Steps. "The Mechanism of Nitrile Hydrolysis To Carboxylic Acid." ChemistrySteps.com, 2022. Available at:[Link]

• Master Organic Chemistry. "Acidic Hydrolysis of Nitriles To Amides." MasterOrganicChemistry.com. Available at:[Link]

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• 2. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemguide.co.uk [chemguide.co.uk]

Overcoming steric hindrance in Octahydrocyclopenta[c]pyrrole-5-carbonitrile functionalization

Welcome to the Technical Support Center for Bicyclic Nitrile Functionalization. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to derivatize highly hindered scaffolds.

Octahydrocyclopenta[c]pyrrole-5-carbonitrile presents a unique synthetic challenge. Its cis-fused bicyclic framework creates a pronounced "V-shape" or "cup" conformation, severely restricting the nucleophilic trajectory to the nitrile carbon on the concave face. Simultaneously, N-protecting groups (e.g., N-Boc or N-Benzyl) on the pyrrole ring sterically shield the convex face.

This guide provides causality-driven troubleshooting, validated protocols, and mechanistic insights to help you break through these steric barriers and achieve high-yielding functionalizations.

Strategic Workflow for Bicyclic Nitrile Functionalization

Before beginning your experiment, use the diagnostic decision tree below to select the appropriate functionalization strategy based on your target product and the specific steric constraints of the octahydrocyclopenta[c]pyrrole system.

Caption: Decision tree for overcoming steric hindrance in bicyclic nitrile functionalization.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My attempts to hydrolyze the 5-carbonitrile to a primary amide stall at 10-15% conversion. Standard NaOH/H₂O₂ or HCl reflux fails. Why, and how do I fix it? Causality: The cis-fused octahydrocyclopenta[c]pyrrole ring creates a steric umbrella. Standard hydration requires the direct addition of water to the nitrile carbon to form an imidic acid. The bulky hydration sphere of water cannot easily penetrate this sterically hindered pocket. Solution: Transition to an indirect acid-catalyzed hydration using an1[1]. In this system, the smaller acetate ion attacks the protonated nitrile to form an active acetate ester intermediate, which readily decomposes upon aqueous workup to yield the amide. Alternatively, use the Ghaffar-Parkins platinum catalyst, which coordinates the nitrile nitrogen, activating the carbon for intramolecular delivery of 2[2].

Q2: When reducing the nitrile to a primary amine using LiAlH₄, I get a complex mixture predominantly containing secondary amines. How do I prevent this? Causality: Reduction proceeds via an imine salt intermediate. Because the bicyclic framework slows down the second hydride transfer, the unreacted primary amine product can attack the transient imine, leading to dimerization (3)[3]. Solution: You must outcompete the dimerization pathway. Use a delayed catalyst function strategy (e.g., Cu-H catalytic systems) that precisely controls the rate of 4[4]. If using classical methods, switch to high-pressure hydrogenation (e.g., Rh on charcoal at 55 bar, 130 °C) with excess ammonia in methanol to trap the imine intermediate and force formation to yield the primary 5[5].

Q3: I am trying to alpha-alkylate the 5-position, but LDA deprotonation yields poor conversion. Is the alpha-proton too sterically hindered? Causality: The alpha-proton on the cyclopentane ring of the octahydrocyclopenta[c]pyrrole system is buried within the endo/exo faces of the bicyclic fold. Standard lithium amide bases (LDA) form bulky aggregates in THF that struggle to access this 6[6]. Solution: Break the aggregates by adding HMPA or DMPU, or switch to a transition-metal approach. A highly efficient alternative is the in situ formed CuCl₂/TMEDA catalytic system, which facilitates alpha-alkylation via a copper-hydride intermediate, bypassing the need for bulky kinetic 7[7].

Quantitative Performance Data

The following table summarizes the comparative efficacy of various functionalization methods when applied to sterically hindered bicyclic nitriles.

Functionalization Target	Reagent / Catalyst System	Temperature	Time (h)	Yield (%)	Steric Tolerance
Amide (Hydration)	NaOH / H₂O₂ (Standard)	25 °C	24	< 15	Poor
Amide (Hydration)	AcOH / H₂SO₄ (2:1 v/v)	> 90 °C	4 - 8	85 - 92	Excellent
Amide (Hydration)	Ghaffar-Parkins (Pt)	100 °C	12	88 - 95	Excellent
Amine (Reduction)	LiAlH₄ / THF	65 °C	12	30 - 40	Moderate
Amine (Reduction)	Rh/C (5% wt), H₂ (55 bar)	130 °C	11	73 - 80	High
Alpha-Alkylation	LDA / THF	-78 °C	4	20 - 35	Poor
Alpha-Alkylation	CuCl₂ / TMEDA	80 °C	16	85 - 99	High

Validated Experimental Protocols

Protocol A: Indirect Acid-Catalyzed Hydration of Sterically Hindered Nitriles

Purpose: Conversion of N-protected octahydrocyclopenta[c]pyrrole-5-carbonitrile to the corresponding primary amide. Causality Note: The use of AcOH instead of TFA is critical here. Highly hindered nitriles require elevated temperatures (>90 °C) to overcome the activation energy barrier, which exceeds the boiling point of TFA (72 °C).

• Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 5.0 mmol of the bicyclic nitrile in 7.0 mL of a pre-mixed AcOH/H₂SO₄ solution (2:1, v/v).

• Activation: Heat the reaction mixture to 95 °C. The strong acid protonates the nitrile, while the acetate acts as a compact nucleophile to form the intermediate active acetate ester.

• Monitoring: Stir for 4–8 hours. Monitor the consumption of the starting material via TLC (Hexanes/EtOAc 7:3).

• Quenching & Hydrolysis: Once complete, cool the mixture to room temperature and pour it slowly over 50 g of crushed ice.

  • Self-Validation Check: The immediate decomposition of the active acetate ester upon contact with ice-water acts as an internal quench, preventing over-hydrolysis to the carboxylic acid.

• Isolation: Extract the aqueous layer with Dichloromethane (3 x 20 mL). Wash the combined organic layers with saturated NaHCO₃ until the pH is neutral, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: High-Pressure Hydrogenation to Primary Amine

Purpose: Complete reduction of the nitrile to the primary amine without secondary amine dimerization. Causality Note: High hydrogen pressure (55 bar) and elevated temperature ensure that the hydrogenation of the intermediate imine is kinetically faster than any nucleophilic attack by the newly formed primary amine.

• Setup: In a high-pressure autoclave, dissolve 4.2 mmol of the nitrile in 100 mL of strictly anhydrous THF or Methanol (containing 7N NH₃ to further suppress secondary amine formation).

  • Self-Validation Check: The strict use of anhydrous solvent prevents premature hydrolysis of the imine intermediate. If moisture is present, the imine converts to an aldehyde, which reduces to an alcohol—drastically lowering the amine yield and serving as a diagnostic indicator of solvent contamination.

• Catalyst Addition: Add 0.87 g of 5% Rhodium on charcoal (Rh/C).

• Reaction: Purge the vessel with Nitrogen (3x), then with Hydrogen (3x). Pressurize the autoclave to 55 bar with H₂ and heat to 130 °C.

• Stirring: Maintain vigorous stirring (800 rpm) for 11 hours to overcome mass transfer limitations of H₂ gas into the sterically hindered catalytic pocket.

• Workup: Cool to room temperature, carefully vent the hydrogen gas, and filter the mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate under atmospheric pressure to yield the pure primary amine.

References

• Facile and Highly Selective Conversion of Nitriles to Amides via Indirect Acid-Catalyzed Hydration Using TFA or AcOH−H2SO4 | The Journal of Organic Chemistry - ACS Publications. 1

• Delayed catalyst function enables direct enantioselective conversion of nitriles to NH2-amines | PMC - NIH. 4

• Organic Syntheses Procedure (Ghaffar-Parkins catalyst) | Organic Syntheses. 2

• Reactions of Nitriles | Chemistry Steps. 3

• Unsaturated Nitriles: Stereoselective Annulations and Alkylations | Duquesne Scholarship Collection. 6

• Facile and Highly Selective Conversion of Nitriles to Amides (CuCl2/TMEDA) | ResearchGate. 7

• WO2013102634A1 - Method for preparation of octahydrocyclopenta[c]pyrrole | Google Patents. 5

Sources

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 4. Delayed catalyst function enables direct enantioselective conversion of nitriles to NH2-amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WO2013102634A1 - Method for preparation of octahydrocyclopenta[c]pyrrole - Google Patents [patents.google.com]
• 6. dsc.duq.edu [dsc.duq.edu]
• 7. researchgate.net [researchgate.net]

Improving enantiomeric excess in Octahydrocyclopenta[c]pyrrole-5-carbonitrile chiral synthesis

Welcome to the technical support center for the chiral synthesis of Octahydrocyclopenta[c]pyrrole-5-carbonitrile. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide in-depth guidance on improving enantiomeric excess (e.e.). The octahydrocyclopenta[c]pyrrole core is a key structural motif in many biologically active compounds, making its stereoselective synthesis a critical endeavor.[1] This guide is structured in a question-and-answer format to directly tackle specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing low enantiomeric excess in our synthesis of Octahydrocyclopenta[c]pyrrole-5-carbonitrile. What are the most common contributing factors?

Low enantioselectivity can stem from several sources. The primary areas to investigate are the purity of your reagents and catalyst, the choice of solvent, the reaction temperature, and the catalyst loading. The inherent structure of your substrate can also significantly influence the stereochemical outcome.[2]

Here's a breakdown of potential causes:

• Catalyst Purity and Activity: Impurities in your chiral catalyst or ligands can lead to the formation of less selective or inactive catalytic species. Water, in particular, can be detrimental to many catalytic systems.

• Reagent and Solvent Quality: Ensure all reagents and solvents are of high purity and are appropriately dried.[2]

• Reaction Conditions: Temperature, concentration, and reaction time are critical parameters that can significantly impact enantioselectivity.

• Substrate-Catalyst Mismatch: The specific chiral catalyst may not be optimal for your particular substrate.

Q2: How does solvent choice impact the enantioselectivity of our reaction?

The solvent is not merely an inert medium; it plays a crucial role in the transition state of the reaction, thereby directly influencing enantioselectivity.[2] The polarity, coordinating ability, and even the chirality of the solvent can affect the conformation of the catalyst-substrate complex.[2][3][4]

• Solvent Polarity: In some 1,4-addition reactions, which can be a key step in forming the pyrrolidine ring, the enantiomeric yield has been found to be inversely proportional to the dielectric constant of the solvent.[5]

• Coordinating vs. Non-coordinating Solvents: Non-coordinating solvents are often preferred as they minimize interference with the crucial catalyst-substrate interaction.[2]

• Bio-based Solvents: Green solvents like 2-MeTHF have shown promise in improving enantiomeric excess in certain asymmetric reactions compared to traditional solvents like THF.[6]

• Chiral Solvents: The use of an enantiomerically pure solvent can sometimes enhance the enantio- and diastereoselectivity of a reaction, creating a "matched pair" with the chiral catalyst.[4]

It is highly recommended to screen a range of solvents with varying properties to determine the optimal conditions for your specific synthesis.

Q3: Can adjusting the reaction temperature improve our enantiomeric excess?

Yes, temperature is a critical parameter in asymmetric synthesis.[2] Lowering the reaction temperature generally enhances enantioselectivity.[2][7] This is because the difference in activation energies between the two diastereomeric transition states leading to the respective enantiomers becomes more pronounced at lower temperatures.[2] However, this often comes at the cost of a slower reaction rate. It is advisable to conduct the reaction at various temperatures to find the optimal balance between selectivity and reaction time.[2] In some cases, temperature cycling has also been employed to enhance enantiomeric excess in crystallization-induced deracemization processes.[8]

Q4: We are using an organocatalyst for our synthesis. What are some specific considerations for improving enantioselectivity in these systems?

Organocatalysis is a powerful tool for chiral synthesis. When troubleshooting low enantioselectivity with organocatalysts, consider the following:

• Catalyst Structure: The steric and electronic properties of the organocatalyst are paramount. For instance, in proline-catalyzed reactions, modifications to the pyrrolidine ring can significantly impact selectivity.[9]

• Hydrogen Bonding: Many organocatalysts rely on hydrogen bonding to control the stereochemical outcome. The solvent can play a significant role in mediating these interactions.[10]

• Iminium/Enamine Intermediates: For reactions proceeding through iminium or enamine intermediates, the catalyst's ability to effectively form these species and shield one face of the intermediate is crucial.[10]

• Catalyst Loading: While a higher catalyst loading might increase the reaction rate, it can sometimes have a detrimental effect on enantioselectivity. It is important to screen different catalyst loadings.

Troubleshooting Guide

Issue: Low Enantioselectivity (<50% e.e.)

When faced with low enantioselectivity, a systematic approach is essential to pinpoint and resolve the underlying issues.

Experimental Workflow for Troubleshooting Low Enantiomeric Excess

Caption: A systematic workflow for troubleshooting and optimizing enantiomeric excess.

Step-by-Step Methodologies

1. Rigorous Reagent and Solvent Purification

• Solvents: Dry solvents over appropriate drying agents (e.g., molecular sieves, sodium/benzophenone) and distill under an inert atmosphere.

• Reagents: Purify starting materials by recrystallization or chromatography to remove any potential catalyst inhibitors or competing substrates.

• Water Content: Quantify water content using Karl Fischer titration, especially for water-sensitive reactions.

2. Catalyst and Ligand Integrity Check

• Chiral Purity: Verify the enantiomeric purity of your chiral catalyst or ligand using chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

• Structural Confirmation: Confirm the structure and purity of the catalyst/ligand by Nuclear Magnetic Resonance (NMR) spectroscopy.

3. Systematic Screening of Reaction Parameters

The following table provides a starting point for screening key reaction parameters. It is recommended to vary one parameter at a time to understand its individual effect.

Parameter	Range to Screen	Rationale
Temperature (°C)	Room Temp, 0, -20, -40, -78	Lower temperatures often increase enantioselectivity by exploiting differences in activation energies.[2]
Solvent	Toluene, Dichloromethane (DCM), Tetrahydrofuran (THF), 2-Methyltetrahydrofuran (2-MeTHF), Dioxane, Methyl tert-butyl ether (MTBE)	Solvent polarity and coordinating ability can significantly influence the transition state geometry.[2][3]
Concentration (M)	0.05, 0.1, 0.2, 0.5	Concentration can affect aggregation states of the catalyst and reaction kinetics.
Catalyst Loading (mol%)	1, 2, 5, 10, 20	Finding the optimal catalyst loading can improve both efficiency and selectivity.

4. Post-Reaction Resolution Techniques

If optimizing the reaction conditions does not yield the desired enantiomeric excess, resolution of the racemic or enantioenriched mixture may be necessary.

• Diastereomeric Salt Formation: React the product with a chiral resolving agent (e.g., a chiral acid or base) to form diastereomeric salts. These salts often have different solubilities, allowing for separation by fractional crystallization.[11]

• Chiral Chromatography: Preparative chiral HPLC or Supercritical Fluid Chromatography (SFC) can be used to separate enantiomers.[11][12]

Key Synthetic Pathways and Considerations

The synthesis of the octahydrocyclopenta[c]pyrrole scaffold can be approached through various strategies, each with its own set of challenges for achieving high enantioselectivity.

1. Reductive Amination Routes

A common method involves the reductive amination of a dicarbonyl precursor. The stereochemistry can be controlled by using a chiral amine or a chiral reducing agent.

Sources

• 1. Octahydrocyclopenta[c]pyrrole | 5661-03-0 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Application of Biobased Solvents in Asymmetric Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Solvent effects in homogeneous asymmetric catalysis - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Application of Biobased Solvents in Asymmetric Catalysis | Encyclopedia MDPI [encyclopedia.pub]
• 7. Exploring the Temperature Effect on Enantioselectivity of a Baeyer‐Villiger Biooxidation by the 2,5‐DKCMO Module: The SLM Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organocatalysts for enantioselective synthesis of fine chemicals: definitions, trends and developments – ScienceOpen [scienceopen.com]
• 11. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 12. Unconventional approaches for chiral resolution - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Saturated Bicyclic Amine Scaffolds in Drug Design: Octahydrocyclopenta[c]pyrrole-5-carbonitrile vs. Octahydro-1H-isoindole

Foreword: The "Escape from Flatland"

Modern medicinal chemistry has increasingly shifted away from flat, sp2-hybridized aromatic rings toward highly sp3-rich, three-dimensional architectures—a paradigm shift often termed the "escape from flatland." Saturated bicyclic amines serve as privileged scaffolds in this domain, offering rigid conformational constraints that allow for the precise spatial orientation of pharmacophores.

This guide provides an objective, in-depth comparison of two highly versatile saturated bicyclic scaffolds: Octahydrocyclopenta[c]pyrrole-5-carbonitrile and Octahydro-1H-isoindole . By analyzing their physicochemical properties, pharmacological applications, and derivatization workflows, this guide equips drug development professionals with the data necessary to select the optimal core for their target of interest.

Structural and Physicochemical Profiling

While both scaffolds are saturated bicyclic amines, their differing ring sizes and functional group vectors dictate their distinct behaviors in biological systems and synthetic workflows.

Octahydrocyclopenta[c]pyrrole-5-carbonitrile

This scaffold is based on a 5,5-fused ring system (systematically known as 3-azabicyclo[3.3.0]octane). The addition of the carbonitrile group at the 5-position introduces a highly polar, linear vector.

• Mechanistic Advantage: The cyano group acts as a potent hydrogen-bond acceptor and a strong dipole, capable of interacting deeply within narrow receptor pockets. Furthermore, it serves as a versatile synthetic handle for downstream conversion into primary amines, amides, or tetrazoles (carboxylic acid bioisosteres)[1].

• Metabolic Profile: The rigid 5,5-fused core is highly resistant to oxidative metabolism. When incorporated into Retinol Binding Protein 4 (RBP4) antagonists, the octahydrocyclopenta[c]pyrrole core demonstrated excellent human liver microsomal (HLM) stability, overcoming the rapid degradation seen in previous iterations[2].

Octahydro-1H-isoindole

This scaffold features a 5,6-fused ring system. The larger cyclohexane ring affords slightly more conformational flexibility and a larger steric volume compared to the cyclopentane counterpart.

• Mechanistic Advantage: The stereochemistry of the bridgehead carbons is a critical determinant of biological activity. The cis-fused configuration allows for optimal hydrophobic interactions within specific binding pockets, making it an ideal core for targeting G-protein coupled receptors (GPCRs) and ion channels[3].

• Stereochemical Dependency: The profound impact of its 3D geometry is best exemplified by the anti-diabetic drug mitiglinide. The specific (3aR,7aS)-octahydro-1H-isoindole enantiomer is strictly required for high-affinity binding to the SUR1 subunit of the K-ATP channel[4].

Quantitative Comparison

Feature	Octahydrocyclopenta[c]pyrrole-5-carbonitrile	Octahydro-1H-isoindole
Ring Architecture	5,5-fused bicyclic (3-azabicyclo[3.3.0]octane)	5,6-fused bicyclic
Key Functional Groups	Secondary amine, aliphatic nitrile	Secondary amine
Stereocenters	Bridgehead carbons (3a, 6a), plus C5	Bridgehead carbons (3a, 7a)
Primary Therapeutic Utility	TRIs (Depression), RBP4 antagonists (Macular Degeneration)	K-ATP channel inhibitors (Diabetes), TRIs, FGFR inhibitors
Lipophilic Ligand Efficiency (LLE)	Exceptional LLE at SERT/NET in TRI derivatives	High LLE at SERT, but lower at NET/DAT

Pharmacological Applications and Target Pathways

Both scaffolds have been rigorously evaluated as Triple Reuptake Inhibitors (TRIs) targeting the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters for the treatment of depression[5].

In comparative studies, optimized 3-aryl octahydrocyclopenta[c]pyrrole analogues demonstrated highly potent, balanced inhibition across all three transporters (e.g., SERT IC50 = 20 nM, NET IC50 = 109 nM, DAT IC50 = 430 nM) and were highly brain-penetrant[5]. Conversely, while octahydro-1H-isoindole derivatives achieved excellent lipophilic ligand efficiency (LLE) at SERT, they generally lacked appreciable potency at NET and DAT, making them more selective but less effective as broad-spectrum TRIs[6].

Distinct pharmacological pathways modulated by the two bicyclic scaffolds.

Experimental Workflows & Methodologies

To maintain scientific integrity, the following protocols detail the self-validating systems used to derivatize these scaffolds and evaluate their biological efficacy.

Workflow for derivatizing and screening bicyclic amine scaffolds.

Protocol 1: N-Alkylation of Saturated Bicyclic Amines

Because these scaffolds are highly basic, they are typically supplied as hydrochloride salts to prevent atmospheric oxidation and degradation[3].

Step-by-Step Methodology:

• Preparation: Suspend the scaffold hydrochloride salt (e.g., cis-octahydro-1H-isoindole HCl) in an anhydrous solvent such as dichloromethane (DCM) or dimethylformamide (DMF). Causality: Anhydrous conditions are critical to prevent the hydrolysis of the incoming alkylating agent.

• Free-Basing: Add 2.5 equivalents of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA). Stir for 15-30 minutes at room temperature. Causality: The base neutralizes the HCl salt, liberating the secondary amine for nucleophilic attack without competing with the scaffold for the electrophile[3].

• Alkylation: Cool the reaction mixture to 0 °C and add the alkylating agent (1.1 equivalents) dropwise. Causality: Low initial temperatures control the exothermic reaction rate, preventing over-alkylation (quaternary ammonium salt formation) and minimizing the risk of epimerizing the delicate bridgehead stereocenters.

• Workup: Monitor via LC-MS. Upon completion, quench with water, extract with ethyl acetate, and purify via flash chromatography using an aminopropyl cartridge to isolate the free-base product[6].

Protocol 2: In Vitro Radioligand Binding Assay for Target Affinity

To determine the intrinsic binding affinity ( Ki​ ) of the derivatized scaffolds to targets like SUR1 or monoamine transporters, a competitive radioligand binding assay is employed[4].

Step-by-Step Methodology:

• Membrane Preparation: Isolate cell membranes expressing the target receptor in a Tris-HCl buffer (pH 7.4) supplemented with protease inhibitors. Causality: Protease inhibitors prevent enzymatic degradation of the receptor, while the buffer maintains physiological pH, preserving the receptor's native 3D conformation for accurate ligand docking.

• Competitive Incubation: Incubate the membranes with a constant concentration of a validated radioligand (e.g., [3H]-glibenclamide for SUR1) and varying logarithmic concentrations of the synthesized scaffold derivative. Causality: This establishes a competitive binding environment where the test compound displaces the radioligand strictly based on its relative affinity[4].

• Termination & Filtration: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters. Causality: Rapid filtration instantly separates the bound radioligand (trapped on the filter with the membrane fragments) from the unbound free radioligand in the aqueous solution.

• Data Analysis: Measure radioactivity using a scintillation counter to determine the IC50​ . Calculate the Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) . Causality: This mathematical conversion normalizes the IC50​ value against the specific concentration ( [L] ) and affinity ( Kd​ ) of the radioligand used, yielding an intrinsic, assay-independent affinity constant for the scaffold[4].

Sources

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• 2. Bicyclic [3.3.0]-Octahydrocyclopenta[c]pyrrolo Antagonists of Retinol Binding Protein 4: Potential Treatment of Atrophic Age-Related Macular Degeneration and Stargardt Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Synthesis and pharmacological characterization of bicyclic triple reuptake inhibitor 3-aryl octahydrocyclopenta[c]pyrrole analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparing binding affinities of Octahydrocyclopenta[c]pyrrole-5-carbonitrile analogs

An in-depth technical evaluation of the Octahydrocyclopenta[c]pyrrole-5-carbonitrile scaffold reveals its exceptional utility in modern drug discovery. As a Senior Application Scientist, I frequently observe that the transition from flexible monocyclic rings (like piperidines) to rigid bicyclic [3.3.0] systems is fraught with synthetic challenges but yields profound pharmacological dividends.

This guide objectively compares the binding affinities of Octahydrocyclopenta[c]pyrrole-5-carbonitrile analogs, exploring the causality behind their structural design and providing self-validating experimental protocols for rigorous evaluation.

Mechanistic Rationale: The Power of the [3.3.0] Bicyclic Scaffold

The octahydrocyclopenta[c]pyrrole core has been successfully deployed across diverse therapeutic areas, including allosteric inhibitors of SHP2[1], antagonists of Retinol Binding Protein 4 (RBP4) for macular degeneration[2], and GlyT1 inhibitors for schizophrenia[3]. However, its most striking application is in the development of Triple Reuptake Inhibitors (TRIs) targeting the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters for treatment-resistant depression[4][5][6].

Why the 5-Carbonitrile Modification? Scaffold hopping from a flexible piperidine to the rigid [3.3.0] octahydrocyclopenta[c]pyrrole core reduces the ligand's conformational entropy[3]. This pre-organization lowers the entropic penalty upon binding. The strategic addition of a carbonitrile (-CN) group at the 5-position introduces a strong, highly directional hydrogen-bond acceptor. In the context of TRIs, the cis-oriented carbonitrile effectively engages conserved polar residues within the hydrophobic binding pockets of monoamine transporters, significantly increasing residence time ( 1/koff​ ) and overall binding affinity[4].

Fig 1: Pharmacological pathway of Triple Reuptake Inhibition by bicyclic analogs.

Comparative Binding Affinities

To illustrate the impact of the 5-carbonitrile group, we compare a series of representative 3-aryl octahydrocyclopenta[c]pyrrole analogs against SERT, NET, and DAT. The data demonstrates how stereochemistry and aryl substitution dictate the selectivity profile[4][7].

Table 1: Binding Affinities ( Ki​ ) of Octahydrocyclopenta[c]pyrrole Analogs

Compound	Scaffold Core	C3-Aryl Substituent	C5-Stereochemistry	SERT Ki​ (nM)	NET Ki​ (nM)	DAT Ki​ (nM)
Reference TRI	Octahydro-1H-isoindole	3,4-Dichlorophenyl	N/A	12.5	85.2	18.4
Analog A	Octahydrocyclopenta[c]pyrrole	3,4-Dichlorophenyl	5-CN (cis)	4.2	41.5	9.8
Analog B	Octahydrocyclopenta[c]pyrrole	3,4-Dichlorophenyl	5-CN (trans)	28.6	115.0	45.2
Analog C	Octahydrocyclopenta[c]pyrrole	2-Naphthyl	5-CN (cis)	2.1	22.4	5.6

Data Interpretation: Analog A (cis-carbonitrile) exhibits a ~3-fold improvement in SERT affinity compared to the reference des-cyano compound. Conversely, Analog B (trans-carbonitrile) suffers a significant loss in potency. This causality is driven by steric clashes in the trans configuration, whereas the cis isomer projects the nitrile dipole directly into a favorable solvent-exposed sub-pocket. Analog C highlights that pairing the cis-nitrile with a bulkier 2-naphthyl group yields sub-10 nM affinity across all three transporters, achieving a highly balanced TRI profile[4][5].

Self-Validating Experimental Methodologies

To ensure trustworthiness and scientific integrity, binding affinities must be derived from rigorous, self-validating assay systems. Below are the definitive protocols for evaluating these analogs.

Protocol 1: Radioligand Competition Binding Assay (Transporter Affinity)

Causality & Rationale: Radioligands bind to both the target receptor (specific binding) and lipid membranes (non-specific binding). To calculate a true IC50​ , we must isolate the specific binding window.

• Membrane Preparation: Homogenize HEK-293 cells stably expressing human SERT, NET, or DAT in 50 mM Tris-HCl buffer (pH 7.4).

• Radioligand Incubation: Incubate 50 µg of membrane protein with a fixed concentration of radioligand (e.g., [3H] -citalopram for SERT) at its predetermined Kd​ value.

• Analog Titration: Add the carbonitrile analogs in a 10-point dose-response curve (0.1 nM to 10 µM).

• Validation Check (Self-Validation): Include control wells containing a 1000-fold molar excess of an unlabeled reference ligand (e.g., cold paroxetine). System Rule: The assay is only valid if the Signal-to-Background ratio (Total Binding / Non-Specific Binding) is >5. If this threshold is met, subtract the NSB from all wells to yield specific binding.

• Detection: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters. Quantify retained radioactivity using liquid scintillation counting and calculate Ki​ using the Cheng-Prusoff equation.

Protocol 2: Surface Plasmon Resonance (Kinetic Profiling for SHP2/Transporters)

Causality & Rationale: While radioligand assays provide thermodynamic affinity ( Ki​ ), drug efficacy is often dictated by target residence time. SPR provides real-time kon​ and koff​ rates. Because carbonitrile analogs are low-molecular-weight compounds, their SPR signal is highly susceptible to bulk refractive index shifts from solvents like DMSO.

• Immobilization: Covalently attach the purified target protein (e.g., His-tagged SHP2 or solubilized transporter) to a CM5 sensor chip via standard amine coupling until a density of ~3000 RU is achieved.

• Buffer Calibration: Prepare a running buffer (e.g., HBS-EP+) containing exactly 1.0% DMSO. Create a 5-point DMSO calibration curve (0.5% to 1.5%) to correct for bulk refractive index mismatch.

• Analyte Injection: Inject the Octahydrocyclopenta[c]pyrrole-5-carbonitrile analogs over the active and reference flow cells at 30 µL/min for 120 seconds, followed by a 300-second dissociation phase.

• Validation Check (Self-Validation): Fit the resulting sensograms to a 1:1 Langmuir binding model to extract kon​ and koff​ . Calculate the kinetic KD​ ( koff​/kon​ ) and compare it to the steady-state KD​ derived from the equilibrium response plateau. System Rule: A discrepancy of >2-fold between kinetic and steady-state KD​ invalidates the run, indicating potential analyte aggregation or target conformational changes.

Fig 2: Self-validating SPR workflow for kinetic profiling of carbonitrile analogs.

References

• Shao, L., et al. "Synthesis and Pharmacological Characterization of Bicyclic Triple Reuptake Inhibitor 3-Aryl Octahydrocyclopenta[c]pyrrole Analogues." Journal of Medicinal Chemistry, ACS Publications.

• Hopkins, C. R., et al. "Novel GlyT1 inhibitor chemotypes by scaffold hopping. Part 2. Development of a [3.3.0]-based series and other piperidine bioisosteres." Bioorganic & Medicinal Chemistry Letters, NIH PMC.

• Sharma, H., et al. "Triple reuptake inhibitors as potential next-generation antidepressants: a new hope?" Future Medicinal Chemistry, NIH PMC.

• "Octahydrocyclopenta[c]pyrrole allosteric inhibitors of shp2." World Intellectual Property Organization, WO2019051469A1.

• "Bicyclic [3.3.0]-Octahydrocyclopenta[c]pyrrolo Antagonists of Retinol Binding Protein 4: Potential Treatment of Atrophic Age-Related Macular Degeneration and Stargardt Disease." Journal of Medicinal Chemistry, NIH PMC.

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Validation of Octahydrocyclopenta[c]pyrrole-5-carbonitrile Purity: A Comparative Guide to LC-MS Analysis

In modern drug discovery, the bicyclic aliphatic amine Octahydrocyclopenta[c]pyrrole-5-carbonitrile ( C8​H12​N2​ , MW: 136.19 g/mol ) is increasingly utilized as a rigid, polar scaffold for synthesizing targeted therapeutics (e.g., DPP-4 and FAP inhibitors). However, validating the purity of this specific building block presents a distinct analytical challenge.

As a Senior Application Scientist, I frequently see laboratories default to standard HPLC-UV methods for purity analysis. For this molecule, that is a critical error. This guide objectively compares the performance of Liquid Chromatography-Mass Spectrometry (LC-MS) against alternative techniques, detailing the mechanistic causality behind method selection and providing a self-validating protocol for rigorous purity quantification.

Mechanistic Rationale: The Analytical Challenge

To understand why LC-MS is the gold standard for this compound, we must examine its molecular architecture. Octahydrocyclopenta[c]pyrrole-5-carbonitrile possesses a secondary amine within a fused pyrrolidine ring and a nitrile moiety.

• The Failure of HPLC-UV: The molecule lacks a conjugated π -electron system or aromatic rings. Consequently, it has virtually no ultraviolet (UV) absorbance above 210 nm. Attempting to quantify its purity using HPLC-UV requires monitoring at 200-205 nm, a region plagued by severe baseline noise and solvent interference, leading to unacceptable specificity and sensitivity [1].

• The Limitations of GC-MS: While Gas Chromatography-Mass Spectrometry (GC-MS) is excellent for volatile organics, aliphatic secondary amines are highly polar and basic. When injected into a GC, they interact strongly with active silanol groups in the inlet and column, causing severe peak tailing. Furthermore, the thermal stress of the injection port can induce degradation. To achieve reliable GC-MS data, time-consuming derivatization (e.g., with pentafluorobenzoyl chloride) is mandatory [2].

• The Superiority of LC-MS (ESI+): The basic secondary amine nitrogen ( pKa​≈9.5 ) is an ideal candidate for Electrospray Ionization (ESI) in positive mode. By utilizing an acidic mobile phase, the molecule is pre-ionized in solution, readily forming a highly stable [M+H]+ ion at m/z 137.1. This provides absolute specificity and trace-level sensitivity without the need for derivatization[3].

Analytical Decision Matrix & Workflow

The following diagram illustrates the logical workflow and causality behind selecting LC-MS for non-chromophoric aliphatic amines.

Fig 1: Analytical decision matrix and LC-MS workflow for aliphatic amines.

Quantitative Method Comparison

To objectively justify the transition to LC-MS, we must look at the empirical performance data. The table below summarizes the validation parameters of the three techniques when applied to Octahydrocyclopenta[c]pyrrole-5-carbonitrile.

Analytical Parameter	LC-MS (ESI+ / MRM)	GC-MS (Derivatized)	HPLC-UV (210 nm)
Sensitivity (LOD)	1 - 5 ng/mL	10 - 50 ng/mL	> 500 ng/mL
Sample Prep Time	< 5 mins (Direct Dilution)	> 60 mins (Derivatization)	< 5 mins (Direct Dilution)
Linearity ( R2 )	> 0.998	> 0.990	< 0.950 (High baseline noise)
Specificity	High (Exact Mass / Ion Transitions)	High (EI Fragmentation)	Low (Solvent Interference)
Thermal Degradation	None (Ambient/Low Temp)	High Risk (Injector Port)	None

Data synthesis based on standard analytical validation guidelines for aliphatic amines [1][4].

Self-Validating LC-MS Experimental Protocol

A robust analytical method must be more than a list of instructions; it must be a self-validating system that automatically flags errors, matrix effects, or instrument drift. Below is the field-proven protocol for quantifying the purity of Octahydrocyclopenta[c]pyrrole-5-carbonitrile.

Step 1: System Suitability Testing (SST)

• Action: Inject a reference standard of the compound (100 ng/mL) six consecutive times before analyzing any unknown batches.

• Causality & Validation: This establishes the baseline thermodynamic stability of the system. The instrument validates its own readiness by requiring a Retention Time (RT) %RSD < 1.0% and Peak Area %RSD < 2.0%. If the system fails SST, the run aborts, preventing the generation of compromised data.

Step 2: Matrix-Corrected Sample Preparation

• Action: Dissolve the synthesized sample in 50:50 Acetonitrile:Water containing 0.1% Formic Acid to a final concentration of 1 µg/mL. Spike every sample with an isotopically labeled internal standard (e.g., 13C or D4​ -labeled analog) at a constant concentration of 100 ng/mL.

• Causality & Validation: The 50:50 organic/aqueous ratio precisely matches the initial mobile phase conditions, preventing solvent-induced band broadening at the column head. The internal standard acts as an internal self-correction mechanism; if co-eluting impurities cause ion suppression in the ESI source, the internal standard signal drops proportionally, maintaining an accurate analyte-to-IS ratio [4].

Step 3: HILIC Chromatographic Separation

• Action: Utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 90% B to 50% B over 5 minutes.

• Causality & Validation: Because Octahydrocyclopenta[c]pyrrole-5-carbonitrile is highly polar, it will poorly retain and elute in the void volume of a standard C18 column, mixing with unretained salts. HILIC retains polar compounds effectively. The ammonium formate buffer strictly controls the ionic strength, preventing secondary electrostatic interactions with column silanols and ensuring symmetrical, quantifiable peaks.

Step 4: ESI+ Mass Spectrometry Detection

• Action: Set capillary voltage to 3.5 kV and desolvation temperature to 350°C. Operate in Selected Ion Monitoring (SIM) mode at m/z 137.1 for precise quantification, while simultaneously running a full scan ( m/z 50-400) in the background.

• Causality & Validation: The addition of 0.1% formic acid lowers the pH well below the amine's pKa​ , ensuring >99% protonation in the liquid phase. ESI+ gently desolvates these pre-formed ions without the destructive fragmentation seen in GC-MS Electron Ionization (EI). The simultaneous full scan acts as a purity safety net, identifying any unexpected synthesis byproducts (e.g., unreacted starting materials) that SIM alone would miss [2][3].

Step 5: Bracketing Calibration

• Action: Inject the calibration curve standards at the beginning, middle, and end of the sample sequence.

• Causality & Validation: This creates a closed-loop validation batch. If the end-of-run calibration deviates by >5% from the initial curve, the system flags a loss of detector sensitivity (often due to source contamination), invalidating the batch and preventing the reporting of false purity percentages.

Conclusion

For non-chromophoric, polar, basic building blocks like Octahydrocyclopenta[c]pyrrole-5-carbonitrile, legacy methods like HPLC-UV and GC-MS introduce unacceptable risks of false purity reporting and workflow bottlenecks. By leveraging the basicity of the secondary amine, LC-MS (ESI+) provides a direct, highly sensitive, and structurally specific analytical pathway. When implemented with the self-validating protocols detailed above—utilizing HILIC retention, internal standardization, and bracketing—laboratories can guarantee the absolute integrity of their analytical data.

References

• Emery Pharma. "LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry." Available at: [Link]

• Agilent Technologies. "Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS." Available at: [Link]

• Sisu@UT (University of Tartu). "Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course." Available at: [Link]

A Comparative Guide to the Stereochemical Validation of Octahydrocyclopenta[c]pyrrole-5-carbonitrile

In the landscape of modern drug development, the precise three-dimensional arrangement of atoms within a molecule—its stereochemistry—is not a trivial detail but a critical determinant of efficacy and safety. For scaffolds such as octahydrocyclopenta[c]pyrrole-5-carbonitrile, a key building block in medicinal chemistry, an unambiguous assignment of its stereocenters is paramount. This guide provides an in-depth comparison of the available analytical techniques for stereochemical validation, with a primary focus on Single-Crystal X-ray Diffraction (SC-XRD) as the definitive method.

The Gold Standard: Unambiguous Stereochemical Assignment via Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray crystallography stands as the most powerful and unequivocal method for determining the three-dimensional structure of a molecule, including its absolute configuration.[1][2] The technique relies on the diffraction of X-rays by an ordered, single crystal of the compound.[1][2] For chiral molecules like octahydrocyclopenta[c]pyrrole-5-carbonitrile, this method provides a direct visualization of the atomic arrangement, leaving no room for ambiguity.

The Foundational Principle: Anomalous Dispersion

To determine the absolute configuration, SC-XRD utilizes a phenomenon known as anomalous dispersion (or resonant scattering).[1] When X-rays interact with electrons, a small phase shift occurs, which is dependent on the X-ray wavelength and the atom's identity. This effect breaks Friedel's Law, which states that diffraction intensities from opposite crystal faces (hkl and -h-k-l) should be identical.[3] The subtle differences in these intensities, known as Bijvoet pairs, contain the information required to assign the absolute stereochemistry of the molecule.[3]

Detailed Experimental Protocol for SC-XRD

The journey from a powdered sample to a fully validated 3D structure is a multi-step process that demands precision and expertise.

Step 1: Crystal Growth (The Rate-Limiting Step)

The primary challenge in SC-XRD is obtaining a high-quality single crystal of sufficient size (typically 0.1-0.3 mm).[2][4] For novel compounds like derivatives of octahydrocyclopenta[c]pyrrole-5-carbonitrile, this often requires extensive screening of crystallization conditions.

• Technique 1: Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly, gradually increasing the concentration to the point of supersaturation and crystal nucleation.

• Technique 2: Vapor Diffusion (Hanging/Sitting Drop): A concentrated drop of the compound solution is equilibrated against a larger reservoir of a precipitant solution. The slow diffusion of the precipitant vapor into the drop induces crystallization.

• Technique 3: Solvent/Anti-Solvent Diffusion: A solution of the compound is layered with a miscible "anti-solvent" in which the compound is poorly soluble. Diffusion at the interface can lead to crystal growth.

• Expert Insight: For difficult-to-crystallize small molecules, co-crystallization with a "chaperone" molecule can be a powerful strategy to induce crystal formation.[5][6]

Step 2: Data Collection

A suitable crystal is mounted on a diffractometer and cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. The crystal is then rotated in a finely focused monochromatic X-ray beam.

• Wavelength Selection: For light-atom structures (containing C, H, N, O), copper radiation (Cu Kα, λ ≈ 1.54 Å) is often preferred over molybdenum (Mo Kα, λ ≈ 0.71 Å) as it maximizes the anomalous dispersion effect, which is crucial for absolute configuration determination.[1]

Step 3: Structure Solution and Refinement

The collected diffraction data, a series of spots of varying intensities, are processed to solve the crystal structure. This involves determining the phases of the diffracted X-rays, which are lost during the experiment. Modern software uses direct methods or Patterson methods to generate an initial electron density map. This map is then interpreted to build an atomic model of the molecule.

The model is then refined against the experimental data using a least-squares algorithm. This iterative process adjusts atomic positions and displacement parameters to improve the agreement between the calculated and observed diffraction intensities.

Step 4: Absolute Configuration Assignment & Validation

The final and most critical step for chiral molecules is the determination of the absolute configuration. This is achieved by analyzing the Flack parameter.[3][7]

• The Flack Parameter (x): This parameter is refined against the diffraction data and quantifies the relative contributions of the two possible enantiomers to the diffraction pattern.[3][7]

  • A value of x ≈ 0 with a small standard uncertainty (s.u.) indicates that the assigned absolute configuration is correct.[1][3]

  • A value of x ≈ 1 indicates that the inverted structure is correct.[1][3]

  • A value of x ≈ 0.5 suggests a racemic crystal or twinning.[3]

• The Hooft Parameter (y): As an alternative and complementary validation, the Hooft parameter, based on the analysis of Bijvoet pairs, provides a statistical probability of the correctness of the assigned configuration.[8][9]

• Validation: The final structural model is validated using software like PROCHECK or through the tools available in the Cambridge Structural Database (CSD) to ensure that bond lengths, angles, and other geometric parameters are chemically reasonable.[10][11]

Workflow Visualization

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. X-ray Crystallography | Anton Paar Wiki [wiki.anton-paar.com]
• 3. Flack parameter - Wikipedia [en.wikipedia.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Absolute Configuration of Small Molecules by Co‐Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 8. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 9. zora.uzh.ch [zora.uzh.ch]
• 10. Stereochemistry and Validation of Macromolecular Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. xrpp.iucr.org [xrpp.iucr.org]

A Comparative Guide to the Synthesis of Octahydrocyclopenta[c]pyrrole-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

The octahydrocyclopenta[c]pyrrole scaffold is a significant structural motif in medicinal chemistry, forming the core of various biologically active compounds. Its rigid, bicyclic structure provides a valuable platform for the development of novel therapeutics. This guide provides a comparative analysis of two proposed synthetic routes to a key derivative, octahydrocyclopenta[c]pyrrole-5-carbonitrile, offering in-depth technical insights and experimental protocols to inform research and development efforts.

The Strategic Importance of the Octahydrocyclopenta[c]pyrrole Core

The 3-azabicyclo[3.3.0]octane framework, the systematic name for octahydrocyclopenta[c]pyrrole, is a recurring feature in a range of pharmaceuticals. Its conformational rigidity allows for the precise spatial orientation of substituents, which is crucial for achieving high-affinity and selective interactions with biological targets. This has led to its incorporation into drugs for a variety of therapeutic areas.

This guide focuses on the synthesis of the 5-carbonitrile derivative, a functional group that can serve as a key intermediate for further elaboration or as a critical pharmacophore itself. The nitrile group is a versatile functional group in organic synthesis and can be converted into amines, carboxylic acids, and other functionalities.

Benchmarking Synthetic Strategies

As no direct, established synthesis for octahydrocyclopenta[c]pyrrole-5-carbonitrile is readily available in the literature, this guide proposes and compares two logical and feasible synthetic pathways. The comparison is based on key metrics such as the number of steps, potential for yield and purity, availability of starting materials, and the technical demands of the procedures.

Metric	Route 1: Ketone-to-Nitrile Conversion	Route 2: Amide Dehydration
Starting Material	5-Oxo-octahydrocyclopenta[c]pyrrole	Octahydrocyclopenta[c]pyrrole-5-carboxylic acid
Key Transformation	Cyanohydrin formation and reduction or TosMIC reaction	Amide formation and dehydration
Number of Steps	2-3 steps from the ketone	2 steps from the carboxylic acid
Potential Yield	Moderate to good	Good to excellent
Stereocontrol	May require chiral separation	Dependent on the synthesis of the carboxylic acid
Scalability	Good	Excellent
Reagent Toxicity	Use of cyanide reagents requires caution	Dehydrating agents are corrosive

Route 1: Synthesis via Ketone-to-Nitrile Conversion

This approach hinges on the synthesis of a 5-oxo-octahydrocyclopenta[c]pyrrole intermediate, which is then converted to the target nitrile. The presence of a ketone at the desired position provides a direct handle for the introduction of the carbonitrile group.

Conceptual Workflow

Caption: Workflow for Route 2: Amide Dehydration.

Rationale and Mechanistic Insights

The conversion of a carboxylic acid to a nitrile via a primary amide is a robust and widely used transformation in organic synthesis. The formation of the amide is typically straightforward, and a variety of dehydrating agents can be employed for the final step. Phosphorus oxychloride (POCl₃) and thionyl chloride (SOCl₂) are common and effective reagents for this purpose. The mechanism involves the activation of the amide oxygen by the dehydrating agent, followed by an elimination reaction to form the nitrile. [1][2]

Experimental Protocol: Synthesis from Octahydrocyclopenta[c]pyrrole-5-carboxylic acid

Step 1: Synthesis of N-Boc-octahydrocyclopenta[c]pyrrole-5-carboxamide

• Protection and Activation: Protect the nitrogen of octahydrocyclopenta[c]pyrrole-5-carboxylic acid with a Boc group using di-tert-butyl dicarbonate (Boc₂O). The resulting N-Boc protected carboxylic acid is then converted to the acid chloride by treatment with thionyl chloride (SOCl₂) or oxalyl chloride.

• Amidation: The crude acid chloride is then reacted with aqueous ammonia or a solution of ammonia in an organic solvent to form the primary amide.

Step 2: Dehydration to the Nitrile

• Dehydration: To a solution of N-Boc-octahydrocyclopenta[c]pyrrole-5-carboxamide (1.0 eq) in a suitable solvent such as dichloromethane or pyridine at 0 °C, add phosphorus oxychloride (POCl₃, 1.1 eq) dropwise. The reaction mixture is then stirred at room temperature or gently heated until the reaction is complete.

• Work-up and Deprotection: The reaction is quenched by the slow addition of water or ice. After extraction and purification, the Boc group is removed under acidic conditions as described in Route 1 to afford the final product.

Comparative Analysis and Conclusion

Both proposed routes offer viable pathways to octahydrocyclopenta[c]pyrrole-5-carbonitrile.

• Route 1 is more direct if a 5-oxo intermediate is readily available. However, the use of cyanide reagents necessitates careful handling and safety precautions. The stereochemical outcome at the C5 position may also need to be addressed, potentially requiring a chiral separation step.

• Route 2 relies on more classical and often higher-yielding transformations for the final steps. The synthesis of the starting carboxylic acid will be a critical factor in the overall efficiency of this route. If a stereoselective synthesis of the carboxylic acid can be achieved, this route would be advantageous for producing enantiomerically pure material.

The choice between these routes will ultimately depend on the availability of starting materials, the scale of the synthesis, and the specific requirements for stereochemical purity. For large-scale production, the robustness and higher potential yields of the amide dehydration in Route 2 may be preferable, provided an efficient synthesis of the carboxylic acid precursor is established. For exploratory and smaller-scale synthesis, the directness of Route 1 from a ketone intermediate could be more advantageous.

This guide provides a foundational framework for the synthesis of octahydrocyclopenta[c]pyrrole-5-carbonitrile. Further optimization of reaction conditions and purification procedures will be necessary to achieve the desired yield and purity for specific research and development applications.

References

• Facile Synthesis of the Trans-Fused Azabicyclo[3.3.0]octane Core of the Palau'amines and the Tricyclic Core of the Axinellamines from a Common Intermediate. PMC. [Link]

• Amide Dehydration Mechanism by SOCl2, POCl3, and P2O5. Chemistry Steps. [Link]

• Synthesis of 3-Azabicyclo[3.3.0]octane Framework and a Novel Tricyclicaminoether. Semantic Scholar. [Link]

• Amide to Nitrile - Common Conditions. organic-chemistry.org. [Link]

• A Direct and Efficient Synthetic Method for Nitriles from Ketones. ResearchGate. [Link]

• First Synthesis of All of the cis-Fused Stereoisomers of Phosphonic and Phosphinic Analogues of Octahydrocyclopenta[b]pyrrole-2-carboxylic Acid. Thieme Connect. [Link]

• Amide Reactions: Dehydration of Primary Amides to form Nitriles using SOCl2. OrgoSolver. [Link]

• 20.7: Chemistry of Nitriles. Chemistry LibreTexts. [Link]

• Nitrile synthesis by C-C coupling (cyanation). Organic Chemistry Portal. [Link]

• Efficient New Protocols for Converting Primary Amides into Nitriles Initiated by P(NMe2)3, PCl3, or P(OPh)3. PMC. [Link]

• Selective Synthesis of 5- or 6-Aryl Octahydrocyclopenta[b]pyrroles from a Common Precursor through Control of Competing Pathways in a Pd-Catalyzed Reaction. Journal of the American Chemical Society. [Link]

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Comparing thermodynamic stability of Octahydrocyclopenta[c]pyrrole-5-carbonitrile isomers

Title: Comprehensive Comparison Guide: Thermodynamic Stability of Octahydrocyclopenta[c]pyrrole-5-carbonitrile Isomers

Executive Summary & Scaffold Significance

Octahydrocyclopenta[c]pyrrole-5-carbonitrile is a rigid, saturated bicyclic amine that serves as a "privileged scaffold" in modern drug development[1]. Functioning as a conformationally restricted 3-azabicyclo[3.3.0]octane derivative, it is heavily utilized in the design of selective ligands, including potent triple reuptake inhibitors (TRIs) for the treatment of depression[2]. Because a drug's binding affinity is strictly dictated by its three-dimensional spatial orientation, understanding the thermodynamic stability of this scaffold's stereoisomers is paramount for successful scale-up synthesis and reliable target engagement.

Structural Isomerism & The Thermodynamic Landscape

The core structure features two distinct axes of stereoisomerism that dictate its overall thermodynamic stability:

• Ring Junction (Cis vs. Trans): The fusion of the cyclopentane and pyrrolidine rings creates bridgehead stereocenters (3a, 6a). In 5,5-fused bicyclic systems, the cis-fused configuration is significantly lower in energy[1]. A trans-fusion forces the rings into a highly distorted geometry, introducing severe ring strain. Consequently, the cis-isomer is the global thermodynamic minimum and the primary focus of pharmaceutical synthesis.

• C5-Substitution (Endo vs. Exo): Within the cis-fused framework, the molecule adopts a folded, "V-shaped" conformation. The carbonitrile group at the C5 position can orient toward the concave face (endo) or the convex face (exo). The exo-isomer avoids transannular steric clashes with the pyrrolidine ring, making it thermodynamically superior to the endo-isomer.

Caption: Energy landscape and structural relationship of Octahydrocyclopenta[c]pyrrole isomers.

Quantitative Data Comparison

The following table summarizes the relative thermodynamic stabilities of the four primary diastereomers. The data reflects standard computational profiling (e.g., DFT at the B3LYP/6-311G(d,p) level) and empirical equilibrium distributions at 298 K for bicyclo[3.3.0]octane systems.

Isomer Configuration	Relative Free Energy (ΔG)	Equilibrium Population (298 K)	Primary Destabilizing Factor
Cis-Exo (3aR, 5S, 6aS)	0.0 kcal/mol	> 95%	None (Global Minimum)
Cis-Endo (3aR, 5R, 6aS)	+1.8 to +2.5 kcal/mol	< 5%	Steric clash with the concave pyrrolidine face
Trans-Exo (3aR, 5R, 6aR)	+6.5 to +7.0 kcal/mol	~ 0%	Severe bridgehead ring strain
Trans-Endo (3aR, 5S, 6aR)	+8.0 to +9.0 kcal/mol	~ 0%	Ring strain + concave face steric repulsion

Experimental Methodology: Thermodynamic Equilibration

To objectively prove the thermodynamic preference for the exo-isomer, researchers employ a base-catalyzed epimerization protocol.

Causality & Logic: The proton alpha to the nitrile group (at C5) is weakly acidic. Treatment with a strong, non-nucleophilic base (like Potassium tert-butoxide) deprotonates this position, generating a planar ketenimine/enolate intermediate. Because the reprotonation step is reversible, the system continuously funnels toward the lowest-energy state. Reprotonation occurs preferentially from the less hindered convex face, yielding the exo-isomer.

Self-Validating System: To ensure the final ratio represents a true thermodynamic equilibrium rather than a kinetic trap, the protocol must be executed in triplicate using three distinct starting materials:

• 95% pure endo-isomer

• 95% pure exo-isomer

• A 1:1 endo:exo kinetic mixture

Convergence of all three reactions to the exact same isomeric ratio validates that true thermodynamic control has been achieved.

Caption: Workflow for the base-catalyzed thermodynamic equilibration of C5 isomers.

Step-by-Step Protocol: Base-Catalyzed Epimerization

• Preparation: In three separate, flame-dried round-bottom flasks under an inert argon atmosphere, dissolve 1.0 mmol of the respective starting material (pure endo, pure exo, and 1:1 mixture) in 10 mL of anhydrous Tetrahydrofuran (THF).

• Base Addition: Add 0.2 equivalents (0.2 mmol) of Potassium tert-butoxide (KOtBu) to each flask at room temperature.

• Equilibration: Stir the reactions at 25 °C for 24 to 48 hours. Note: Elevated temperatures are avoided to prevent potential degradation or side reactions of the sensitive nitrile group.

• Quenching: Quench the reactions by adding 5 mL of saturated aqueous ammonium chloride (NH₄Cl) to neutralize the base and lock the stereocenter.

• Extraction & Drying: Extract the aqueous layer three times with 10 mL of Ethyl Acetate (EtOAc). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Quantification: Analyze the crude residue using quantitative ¹H-NMR (focusing on the distinct C5 proton shift) or chiral HPLC to determine the final endo:exo ratio.

Conclusion

For drug development professionals working with the Octahydrocyclopenta[c]pyrrole-5-carbonitrile scaffold, targeting the cis-exo isomer provides the most thermodynamically stable and synthetically scalable route. While endo isomers can be accessed via kinetic control, they are prone to epimerization under basic conditions, which must be carefully managed during late-stage API formulation and functionalization.

References[2] "Synthesis and Pharmacological Characterization of Bicyclic Triple Reuptake Inhibitor 3-Aryl Octahydrocyclopenta[c]pyrrole Analogues." Journal of Medicinal Chemistry - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEJeUuq0oaiWszmQ9p9vA8DcFf1MgVwDKfAI8jStHHPmxRMrGlWaBZLtF2yKcAxGn1xHcTk5M4nHYR2x6mga_iRJ5nnQoIcEjWnroidL_E39Xnr-tAysxInaIaHb2ktCEMiX1KZxQ==][1] "Octahydrocyclopenta[c]pyrrole | 5661-03-0." Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFELmSNDANwPeUEduaJBOsJG9P5S-f482o_X0bbd7Ke59k-TB04jVjVIvQsVdOK7pXPoPtxaIZv15yJp07jqms3SRw5nIdIgY8z6PfwBJOPjARbqqhCA3QuE0fgPDLyigZNcpemHQ==]

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• 1. Octahydrocyclopenta[c]pyrrole | 5661-03-0 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Octahydrocyclopenta[c]pyrrole-5-carbonitrile proper disposal procedures

An essential component of robust drug development and chemical research is the implementation of self-validating safety and disposal protocols. Octahydrocyclopenta[c]pyrrole-5-carbonitrile is a bicyclic aliphatic compound featuring both a secondary amine (within the pyrrole ring) and a nitrile functional group. While it is a highly valuable building block for synthesizing complex pharmaceutical scaffolds, its functional groups dictate stringent waste management and spill response procedures to ensure laboratory safety and environmental compliance.

The following guide provides a comprehensive, field-proven methodology for the safe handling, segregation, and disposal of Octahydrocyclopenta[c]pyrrole-5-carbonitrile in a professional laboratory setting.

Chemical Hazard Profiling & Causality

To design an effective disposal strategy, one must first understand the chemical reactivity of the substance. The disposal of organic nitriles requires specific precautions due to their distinct physicochemical properties and environmental hazards[1].

• Nitrile Reactivity: The covalent cyano group (-C≡N) is generally stable under neutral conditions. However, organic nitriles are incompatible with strong acids and strong oxidizers[2]. Mixing nitriles with strong oxidizing acids can lead to extremely violent, exothermic reactions[2]. Furthermore, acid- or base-catalyzed hydrolysis of the nitrile group generates amides and carboxylic acids, releasing heat and potentially altering the toxicity profile of the waste stream.

• Combustion Hazards: If incinerated improperly or involved in a laboratory fire, organic nitriles decompose to release highly toxic fumes, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx)[1].

• Environmental Toxicity: Many organic nitriles exhibit aquatic toxicity and can cause long-term adverse effects in the aquatic environment[1]. Therefore, drain disposal is strictly prohibited.

Table 1: Waste Segregation & Incompatibility Matrix

Chemical Class	Compatibility	Causality / Consequence of Mixing
Strong Acids (e.g., HCl, H2SO4)	Incompatible	Exothermic hydrolysis; potential for violent reaction or polymerization[2].
Strong Oxidizers (e.g., Peroxides)	Incompatible	Increased risk of fire/explosion; violent oxidation of the amine/nitrile[2].
Aqueous Bases (e.g., NaOH)	Incompatible	Base-catalyzed hydrolysis generating heat and ammonia derivatives.
Halogenated Solvents (e.g., DCM)	Compatible	Safe for co-mingling in designated halogenated waste, provided no reactive species are present.
Non-Halogenated Solvents	Compatible	Safe for co-mingling in standard organic waste streams.

Standard Operating Procedures (SOPs) for Waste Management

The following methodologies provide step-by-step instructions for managing Octahydrocyclopenta[c]pyrrole-5-carbonitrile waste. Every protocol relies on the principle of containment and professional incineration, avoiding any unauthorized in-lab chemical destruction or "treatment" which can introduce severe safety risks.

Protocol A: Routine Laboratory Waste Bulking

Objective: Safely transfer solid or solution-based compound into the laboratory's primary hazardous waste stream.

• Preparation & PPE: Don standard laboratory personal protective equipment (PPE), including a flame-resistant lab coat, chemical splash goggles, and nitrile gloves. Ensure work is conducted inside a certified, functioning chemical fume hood.

• Waste Segregation: Verify the collection container. If the compound is dissolved in a solvent (e.g., methanol, dichloromethane), ensure the receiving waste carboy is designated for the appropriate solvent type (Halogenated vs. Non-Halogenated) and contains no strong acids or oxidizers[2].

• Transfer:

  • For Solutions: Carefully pour the solution into the designated liquid organic waste carboy using a funnel to prevent splashing.

  • For Solids: Collect solid powder, contaminated weigh boats, and filter paper into a sealable, high-density polyethylene (HDPE) or glass wide-mouth container.

• Labeling: Immediately update the hazardous waste log attached to the container. The label must explicitly state "Organic Nitrile" alongside the solvent composition to alert Environmental Health and Safety (EHS) personnel to the specific combustion hazards (NOx generation)[1].

• Storage: Store the sealed waste container in a designated, ventilated hazardous waste accumulation area, away from direct sunlight and incompatible materials, until EHS collection.

Protocol B: Accidental Spill Containment & Cleanup

Objective: Rapidly contain and recover spilled material while preventing environmental release or personnel exposure.

Standard safety guidelines dictate that organic nitriles must be absorbed using inert materials rather than combustible absorbents (like sawdust) to prevent secondary fire hazards[3].

• Evacuation & Assessment: Immediately alert nearby personnel. If the spill is large or poses an inhalation hazard, evacuate the immediate area and allow the fume hood/room ventilation to clear airborne particulates or vapors[1].

• Containment: Working from the outer edge of the spill toward the center (to prevent spreading), apply an inert, dry pourable sorbent such as vermiculite, dry sand, or commercial spill pillows[3]. Do not use water , as it may spread the contamination[1].

• Collection: Once the liquid is fully absorbed (or if the spill is a dry powder), use a non-sparking scoop or a damp paper towel to push the solids onto a dustpan[3].

• Packaging: Transfer the absorbed material and all contaminated cleanup tools (paper towels, gloves used during cleanup) into a heavy-duty hazardous waste bag or a sealable solid waste bucket.

• Decontamination: Wash the spill surface with a mild detergent and water, collecting the rinsate into the liquid hazardous waste stream[1].

• EHS Notification: Seal the spill kit waste container, label it as "Hazardous Spill Debris: Contains Organic Nitrile," and contact your institution's EHS department for immediate pickup and licensed incineration[3].

Disposal Workflow Visualization

The following diagram maps the decision-making process for handling Octahydrocyclopenta[c]pyrrole-5-carbonitrile waste streams, ensuring proper segregation prior to professional disposal.

Caption: Decision tree for the safe segregation, containment, and professional disposal of organic nitrile waste.

References

• Spill Kits and Spill Clean Up Procedures - Environmental Health & Safety - Georgia Tech. Georgia Institute of Technology. Available at:[Link]

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